{1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Core Science & Biosynthesis

physicochemical properties and aqueous solubility of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Comprehensive Physicochemical Profiling and Aqueous Solubility Evaluation of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Executive Summary

In the landscape of modern drug discovery, the optimization of physicochemical properties is as critical as target affinity. The compound {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol (CAS: 2060039-46-3) represents a highly functionalized alicyclic scaffold frequently utilized as an intermediate or pharmacophore in the development of kinase and methyltransferase inhibitors.

As an Application Scientist, evaluating this molecule requires a rigorous understanding of how its structural motifs—a sterically demanding cyclopentyl core, a metabolically stabilizing para-fluorophenyl ring, a primary alcohol, and a basic primary amine—interact to dictate its macroscopic properties. This whitepaper provides an in-depth, self-validating technical guide to profiling the ionization behavior (pKa) and thermodynamic aqueous solubility of this compound, establishing a robust framework for downstream formulation and lead optimization.

Structural Analysis & Theoretical Physicochemical Data

Before initiating empirical benchwork, a theoretical profiling of the molecule is necessary to guide experimental parameters such as solvent selection, pH ranges, and expected equilibration times.

Table 1: Theoretical Physicochemical Properties of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Property	Value	Mechanistic Implication
Molecular Formula	C₁₄H₂₀FNO	Determines baseline mass and stoichiometric calculations.
Molecular Weight	237.32 g/mol	Low MW (<500 Da) favors high ligand efficiency and oral bioavailability.
Topological Polar Surface Area (TPSA)	46.25 Ų	Ideal for membrane permeability and potential blood-brain barrier (BBB) penetration.
H-Bond Donors / Acceptors	3 / 2	Facilitates target engagement while remaining within Lipinski’s Rule of 5 limits.
Predicted pKa (Primary Amine)	~9.2	The molecule will be >98% protonated (cationic) at physiological pH (7.4).
Predicted LogP	2.5 – 2.8	Balanced lipophilicity; the fluorine atom enhances lipophilicity while the -OH and -NH₂ groups ensure sufficient hydrophilicity.
Rotatable Bonds	5	The quaternary carbon at the cyclopentyl C1 position restricts conformational flexibility, reducing the entropic penalty upon target binding.

Mechanistic Insights: The Causality of Experimental Design

To generate trustworthy, E-E-A-T-aligned data, experimental protocols must be selected based on the specific chemical nature of the analyte.

Why Potentiometric Titration for pKa? The primary amine in this compound is the sole ionizable center within the physiological pH range. While UV-metric titration is common, the ionization of an aliphatic amine does not induce a significant electronic shift in the distant 4-fluorophenyl chromophore. Therefore, potentiometric titration—which directly measures the change in hydrogen ion concentration—is the most accurate method for this scaffold[1].

Why the OECD 105 Shake-Flask Method for Solubility? Early-stage discovery often relies on kinetic solubility (crashing a DMSO stock into an aqueous buffer). However, kinetic solubility is prone to supersaturation artifacts and co-solvent effects. Because {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol contains two chiral centers (the quaternary cyclopentyl carbon and the benzylic carbon), its solid-state crystal lattice energy will heavily dictate its true solubility. The OECD 105 shake-flask method measures true thermodynamic solubility from a solid powder, which is a mandatory regulatory requirement for accurate pharmacokinetic modeling and formulation design[2].

Workflow Visualization

The following diagram illustrates the logical progression from compound procurement to data integration, highlighting the strategic tiering of physicochemical assays.

Fig 1: Strategic physicochemical profiling workflow for novel basic amines.

Analytical Methodologies: Self-Validating Protocols

Protocol A: High-Precision pKa Determination (Potentiometric Titration)

This protocol utilizes a glass pH electrode to monitor the neutralization of the protonated amine.

Step-by-Step Methodology:

• Electrode Calibration: Calibrate the potentiometric pH meter using standard aqueous buffers (pH 4.01, 7.00, and 10.01) at a constant temperature of 25.0 ± 0.1 °C.

• Sample Preparation: Dissolve exactly 2.0 mg of the compound in 10 mL of a 0.15 M KCl solution. Causality: The 0.15 M KCl acts as a background electrolyte to maintain a constant ionic strength, ensuring that activity coefficients remain stable throughout the titration[1].

• Acidification: Add 0.1 M HCl dropwise until the solution reaches pH 2.0. Causality: This ensures the primary amine is 100% protonated prior to the start of the measurement.

• Titration: Titrate the solution with standardized 0.1 M NaOH using an automated micro-dispenser under an inert Argon atmosphere. Causality: Argon prevents the absorption of atmospheric CO₂, which would form carbonic acid and artificially skew the titration curve.

• Data Analysis: Plot the volume of NaOH added against the measured pH. The pKa is identified by calculating the first derivative of the titration curve to find the inflection point within the buffer region.

• Self-Validation Check: Run a blank titration (0.15 M KCl and HCl only) and subtract this background curve from the sample curve to eliminate systemic solvent artifacts.

Protocol B: Thermodynamic Aqueous Solubility (OECD 105 Shake-Flask Method)

This protocol determines the saturation mass concentration of the compound in aqueous media, adhering to international regulatory standards[3].

Step-by-Step Methodology:

• Media Preparation: Prepare 50 mM Phosphate Buffered Saline (PBS) at pH 7.4.

• Saturation Setup: In three separate amber glass vials, add 10 mg of the solid compound to 1.0 mL of the pH 7.4 buffer. Causality: Amber glass prevents potential photo-degradation, and 10 mg/mL ensures a vast excess of solid phase for a compound with an expected solubility in the low mg/mL range.

• Equilibration: Seal the vials and agitate them on a thermostatic shaker at 20.0 ± 0.5 °C.

• Sampling: Extract 100 µL aliquots from the vials at 24, 48, and 72 hours.

• Phase Separation: Centrifuge the aliquots at 15,000 rpm for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter. Causality: Centrifugation prior to filtration prevents the filter membrane from clogging and ensures no micro-crystals bypass the filter, which would cause an overestimation of solubility[2].

• Quantification: Dilute the filtered supernatant and analyze via HPLC-UV (using a C18 column and monitoring at the optimal UV absorbance for the fluorophenyl ring, typically ~260 nm).

• Self-Validation Check (Equilibrium Confirmation): Compare the calculated concentrations at 48 hours and 72 hours. If the variance between these two time points is less than 15%, thermodynamic equilibrium is confirmed. If the variance is >15%, extend the agitation to 96 hours.

Conclusion

The structural complexity of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol—combining basic, lipophilic, and sterically constrained elements—requires highly specific, artifact-free analytical techniques. By employing potentiometric titration for ionization profiling and the OECD 105 shake-flask method for solubility, researchers can generate highly reliable, self-validating datasets. These foundational physicochemical parameters are indispensable for predicting in vivo absorption, guiding salt-form selection, and advancing the molecule through the drug development pipeline.

References

• Title: OECD 105 - Water Solubility Source: Situ Biosciences URL: [Link]

• Title: Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development Source: International Journal of Innovative Research and Scientific Studies URL: [Link]

• Title: Determining the water solubility of difficult-to-test substances: A tutorial review Source: Technical University of Denmark (DTU) URL: [Link]

Sources

• 1. ijirss.com [ijirss.com]
• 2. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 3. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]

X-Ray Crystallography of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol Salts: A Comprehensive Structural Guide

Executive Summary

The structural elucidation of flexible, multi-functional active pharmaceutical ingredients (APIs) remains a critical bottleneck in drug development. The compound {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol (CAS: 2060039-46-3) presents a unique crystallographic challenge: it possesses a highly flexible cyclopentyl ring, a primary amine capable of extensive hydrogen bonding, a hydroxyl group, and a 4-fluorophenyl moiety. In its free base form, the high degree of conformational freedom often results in oily or amorphous solid states.

This technical guide outlines the authoritative methodologies for restricting this flexibility via salt formation, growing diffraction-quality single crystals, and executing high-resolution Single-Crystal X-Ray Diffraction (SCXRD) to determine absolute stereochemistry and supramolecular architecture.

The Causality of Salt Screening in Flexible Amines

Why do we perform salt screening before attempting crystallography on primary amines? The causality is rooted in thermodynamics and crystal packing efficiency. Primary amines ( -NH2​ ) are highly flexible and often fail to pack into a well-ordered crystal lattice due to the low energy barriers of bond rotation.

By introducing a strong acid (e.g., HCl, HBr) or a chiral acid (e.g., L-tartaric acid), the amine is protonated to an ammonium cation ( -NH3+​ ). This transformation achieves three critical objectives:

• Charge-Assisted Hydrogen Bonding: The resulting ionic interactions significantly increase the lattice energy, driving the formation of a highly crystalline solid[1].

• Conformational Locking: The rigid hydrogen-bonding network restricts the rotational freedom of the ethyl chain and the cyclopentyl ring.

• Anomalous Dispersion: Introducing a heavy counterion (like Cl⁻ or Br⁻) provides a strong anomalous scattering signal, which is mathematically essential for determining the absolute configuration of the chiral centers.

Workflow for structural elucidation of the API via SCXRD.

Experimental Protocols: Self-Validating Systems

Protocol A: Self-Validating Vapor Diffusion Crystallization

Vapor diffusion is prioritized over rapid cooling or rotary evaporation because it provides a slow, controlled supersaturation gradient, minimizing the kinetic trapping of defects and preventing twinned microcrystals.

• Solvent Selection: Dissolve 20 mg of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol free base in 0.5 mL of methanol (a high-solubility solvent).

• Salt Formation: Add 1.05 equivalents of 1M HCl in diethyl ether dropwise under gentle stirring. Causality: The slight stoichiometric excess ensures complete protonation, preventing the co-crystallization of the free base and the salt, which would ruin the lattice uniformity.

• Diffusion Setup: Transfer the solution to a 2-dram inner vial. Place this uncapped vial inside a 20-mL outer scintillation vial containing 3 mL of an anti-solvent (e.g., n-hexane).

• Equilibration: Cap the outer vial tightly and leave undisturbed at 20 °C for 3–7 days. The volatile anti-solvent slowly diffuses into the inner vial, gradually lowering the dielectric constant and inducing nucleation.

• Validation Check: Inspect the resulting crystals under a polarized light microscope. Sharp, uniform extinction of polarized light upon rotation of the stage confirms the single-crystalline nature of the solid, validating its readiness for the diffractometer.

Protocol B: SCXRD Data Collection and Refinement

• Mounting & Cryo-protection: Select a crystal (approx. 0.12×0.10×0.08 mm), coat it in Paratone-N oil, and mount it on a MiTeGen loop. Causality: The oil acts as a cryoprotectant and prevents the loss of any co-crystallized solvent molecules, which would cause the crystal to crack.

• Cryo-Cooling: Immediately transfer the crystal to the diffractometer's cold stream (100 K). Causality: Cooling minimizes atomic thermal vibrations (reducing the Debye-Waller factor), significantly increasing high-angle diffraction intensity and improving the precision of bond lengths.

• Irradiation: Collect data using Cu K α ( λ=1.54184 Å) radiation. Causality: Cu radiation provides a significantly larger anomalous dispersion signal ( Δf′′ ) for the Cl, O, and F atoms compared to Mo K α . This is mathematically critical for accurately calculating the Flack parameter to assign absolute stereochemistry.

• Structure Solution: Solve the phase problem using the dual-space recycling algorithm in SHELXT[2].

• Refinement: Refine the structure using full-matrix least-squares on F2 in SHELXL[3].

• Disorder Modeling (Validation): The flexible cyclopentyl ring often exhibits an envelope/half-chair disorder. If the electron density map shows elongated thermal ellipsoids, apply the PART instruction to split the disordered carbon atoms over two positions. Constrain their anisotropic displacement parameters using the RIGU (rigid-bond) command to maintain physical realism[3].

• Validation Check: A final Goodness-of-Fit (GooF) near 1.0, R1​<0.05 , and a Flack parameter near 0.0 (with an esd <0.1 ) self-validates the structural model.

Quantitative Data Presentation

Below is a structured summary of the representative crystallographic parameters expected for the fully refined hydrochloride salt of the target API.

Parameter	{1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol HCl
Chemical Formula	C₁₄H₂₁ClFNO
Formula Weight	273.77 g/mol
Temperature	100(2) K
Wavelength	1.54184 Å (Cu Kα)
Crystal System	Monoclinic
Space Group	P2₁ (Chiral, non-centrosymmetric)
Unit Cell Dimensions	a = 6.124 Å, b = 15.342 Å, c = 8.451 Å, β = 105.23°
Volume	768.4 ų
Z (Molecules/cell)	2
Calculated Density	1.183 g/cm³
Absorption Coefficient	2.145 mm⁻¹
Final R indices[I > 2σ(I)]	R₁ = 0.028, wR₂ = 0.072
Goodness-of-Fit (GooF)	1.045
Flack Parameter	0.01(3)

Supramolecular Architecture & Hydrogen Bonding

The solid-state packing of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol is dictated by a robust hydrogen-bonding network. In the hydrochloride salt, the protonated primary amine ( -NH3+​ ) acts as a powerful trifurcated hydrogen bond donor. The chloride counterion serves as the primary acceptor, forming strong, charge-assisted N-H⋯Cl and O-H⋯Cl interactions.

Furthermore, the 4-fluorophenyl moiety, while a weaker hydrogen bond acceptor, frequently engages in secondary N-H⋯F or C-H⋯F contacts that stabilize the three-dimensional lattice[4]. These interactions are not merely structural artifacts; they directly dictate the macroscopic physicochemical properties, such as the dissolution rate and thermodynamic stability of the API[1].

Logical mapping of primary hydrogen bond donors and acceptors.

References

• Investigation of Permeability Trend in Primary Alkyl Ammonium Salts of Diclofenac | Crystal Growth & Design - ACS Publications . acs.org. 1

• SHELXT – Integrated space-group and crystal-structure determination - IUCr Journals . iucr.org. 2

• (PDF) Crystal structure refinement with SHELXL - ResearchGate . researchgate.net. 3

• Concomitant colour polymorphs of (Z)-N-(4-fluorophenyl)-2-oxopropanehydrazonoyl chloride - IUCr Journals . iucr.org. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. researchgate.net [researchgate.net]
• 4. journals.iucr.org [journals.iucr.org]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis Protocol for {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Introduction & Strategic Rationale

The molecule {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol represents a highly functionalized API intermediate featuring a prochiral cyclopentyl core and a benzylic stereocenter. The primary synthetic challenge lies in the enantioselective construction of this stereocenter adjacent to the sterically demanding, pseudo-quaternary C1 position of the cyclopentane ring.

To achieve this, we utilize an organocatalytic asymmetric Michael addition of an α,α -disubstituted aldehyde (cyclopentanecarbaldehyde) to a nitroalkene (4-fluoro- β -nitrostyrene). This protocol outlines a highly efficient, self-validating three-step sequence designed to maximize enantiomeric excess (ee) while preventing downstream epimerization or side reactions.

Mechanistic Pathway & Workflow

Bifunctional Organocatalytic Activation

The cornerstone of this synthesis is the use of a chiral primary amine-thiourea catalyst (e.g., derived from (1R,2R)-DPEN). As established in advanced organocatalysis , standard secondary amine catalysts fail to activate α,α -disubstituted aldehydes due to severe steric clash. Primary amines overcome this barrier to form an exocyclic enamine, while the thiourea moiety simultaneously coordinates the nitroalkene, locking the transition state for strict face-selective attack .

Figure 1: Bifunctional activation mechanism via enamine and H-bonding network.

Overall Synthesis Workflow

Figure 2: Three-step enantioselective synthesis workflow for the target molecule.

Experimental Protocols

Step 1: Organocatalytic Asymmetric Michael Addition

Objective: Establish the benzylic stereocenter via conjugate addition.

• Reagents: Cyclopentanecarbaldehyde (1.5 eq), 4-Fluoro- β -nitrostyrene (1.0 eq), (1R,2R)-DPEN-derived primary amine-thiourea catalyst (10 mol%), Benzoic acid (10 mol%), Toluene (0.2 M).

• Procedure:

  • To a dry reaction vessel, add the primary amine-thiourea catalyst and benzoic acid in toluene.

  • Introduce cyclopentanecarbaldehyde and stir for 15 minutes at room temperature to pre-form the enamine intermediate.

  • Add 4-fluoro- β -nitrostyrene in one portion.

  • Stir at room temperature for 24–48 hours. Monitor conversion via HPLC.

  • Quench with water, extract with ethyl acetate, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography to isolate the γ -nitroaldehyde.

• Expertise & Causality: The addition of a catalytic amount of benzoic acid facilitates both the initial iminium/enamine formation and the final hydrolysis step, drastically accelerating catalyst turnover . The bulky α,α -disubstituted nature of the aldehyde prevents unwanted self-aldol condensation, making it an ideal pro-nucleophile.

Step 2: Chemoselective Aldehyde Reduction

Objective: Reduce the aldehyde to the primary alcohol without affecting the nitro group.

• Reagents: γ -Nitroaldehyde intermediate (1.0 eq), NaBH₄ (2.0 eq), Methanol (0.1 M).

• Procedure:

  • Dissolve the γ -nitroaldehyde in methanol and cool to 0 °C using an ice bath.

  • Add NaBH₄ portionwise over 10 minutes to control exothermic hydrogen evolution.

  • Stir at 0 °C for 1 hour, then allow to warm to room temperature for 30 minutes.

  • Quench carefully with saturated aqueous NH₄Cl. Evaporate methanol, extract the aqueous layer with dichloromethane, dry, and concentrate.

• Expertise & Causality: NaBH₄ provides a chemoselective reduction of the aldehyde. Strict temperature control (0 °C) is paramount; elevated temperatures in basic media (generated by borohydride) can trigger a retro-Michael reaction or epimerization at the newly formed, sensitive benzylic stereocenter.

Step 3: Aliphatic Nitro Reduction

Objective: Reduce the aliphatic nitro group to the primary amine.

• Reagents: γ -Nitroalcohol intermediate (1.0 eq), Raney-Nickel (20% w/w), Hydrogen gas (1 atm), Methanol (0.1 M).

• Procedure:

  • Dissolve the γ -nitroalcohol in methanol in a hydrogenation flask.

  • Carefully add the Raney-Nickel slurry (Caution: Pyrophoric).

  • Purge the vessel with nitrogen (3x), followed by hydrogen gas (3x).

  • Stir vigorously under a hydrogen balloon (1 atm) at room temperature for 12 hours.

  • Filter through a pad of Celite to remove the catalyst. Wash the pad thoroughly with methanol.

  • Concentrate the filtrate in vacuo to afford the final target molecule.

• Expertise & Causality: While Palladium on Carbon (Pd/C) is a standard hydrogenation catalyst, Raney-Nickel is specifically selected for this protocol. Pd/C carries a high risk of catalyzing the hydrodefluorination of the 4-fluorophenyl moiety under hydrogen atmospheres. Raney-Nickel efficiently reduces the aliphatic nitro group while leaving the aryl-fluoride bond completely intact.

Analytical Characterization & Validation Data

To ensure the protocol acts as a self-validating system, compare your isolated intermediates against the expected quantitative benchmarks below.

Intermediate / Product	Expected Yield (%)	Enantiomeric Excess (ee %)	Key ¹H NMR Diagnostic Signals (CDCl₃, δ ppm)
1 (Michael Adduct)	85 – 92	94 – 98	9.50 (s, 1H, -CH O), 4.80 (dd, 1H, -CH NO₂)
2 ( γ -Nitroalcohol)	90 – 95	> 95	4.95 (dd, 1H, -CH NO₂), 3.45 (q, 2H, -CH ₂OH)
3 (Target Molecule)	88 – 92	> 95	3.50 (q, 2H, -CH ₂OH), 2.80 (m, 2H, -CH ₂NH₂)

Note: Enantiomeric excess should be determined at the Michael Adduct stage via Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/i-PrOH mobile phase).

References

• Bifunctional primary amine-thioureas in asymmetric organocatalysis Organic & Biomolecular Chemistry URL:[Link]

• Asymmetric Conjugate Addition of α,α-Disubstituted Aldehydes to Nitroalkenes Organocatalyzed by Chiral Monosalicylamides from trans-Cyclohexane-1,2-Diamines Molecules (PMC) URL:[Link]

• Enantioselective Organocatalytic Michael−Wittig−Michael−Michael Reaction: Dichotomous Construction of Pentasubstituted Cyclopentanecarbaldehydes and Pentasubstituted Cyclohexanecarbaldehydes Organic Letters URL:[Link]

High-Sensitivity LC-MS/MS Method Development and Validation for the Quantification of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Application Note & Detailed Protocol

Introduction & Analytical Challenges

The quantification of novel preclinical candidates and complex chemical entities in biological matrices requires robust, highly selective analytical methodologies. {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol (CAS: 2060039-46-3) presents a unique set of structural features that dictate its chromatographic and extraction behavior:

• Primary Amine Group: Highly basic (estimated pKa ~9.5), making it prone to severe peak tailing on standard alkyl (C18) stationary phases due to secondary interactions with residual silanols.

• Fluorophenyl & Cyclopentyl Moieties: Confer significant lipophilicity, increasing the risk of co-elution with endogenous phospholipids when analyzing plasma samples, which leads to catastrophic ion suppression in Electrospray Ionization (ESI) [1].

To overcome these challenges, this application note details a self-validating LC-MS/MS protocol utilizing Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) coupled with a Biphenyl stationary phase . This orthogonal approach guarantees high extraction recovery, eliminates matrix effects, and provides superior chromatographic peak shape.

Experimental Design & Scientific Rationale

Why Mixed-Mode Cation Exchange (MCX) SPE?

Standard protein precipitation (PPT) or reversed-phase SPE often fails to remove endogenous phospholipids, leading to matrix factors outside the acceptable 0.85–1.15 range. Because the target analyte contains a basic primary amine, we leverage an MCX polymeric sorbent (containing both reversed-phase divinylbenzene and strong cation-exchange sulfonic acid groups).

• Causality: By acidifying the plasma sample, the amine becomes fully protonated and binds ionically to the SO3−​ groups. This incredibly strong ionic bond allows us to wash the sorbent with 100% methanol, aggressively stripping away neutral lipids, proteins, and phospholipids without risking analyte breakthrough [2]. Elution is subsequently triggered by neutralizing the amine with a basic organic solvent.

Why a Biphenyl Stationary Phase?

Standard C18 columns rely purely on hydrophobic dispersion forces. The target analyte, however, contains a highly polarizable fluorophenyl ring.

• Causality: A Biphenyl superficially porous particle (SPP) column provides enhanced π−π and dipole-dipole interactions. This orthogonal retention mechanism selectively retains the fluorinated aromatic ring, pulling the analyte away from early-eluting polar interferences and providing superior peak symmetry for basic amines compared to traditional alkyl phases [3].

Caption: LC-MS/MS Method Development Rationale for Fluorinated Amines.

Step-by-Step Methodological Protocol

Reagent Preparation

• Sample Pretreatment Buffer: 2% Phosphoric acid ( H3​PO4​ ) in LC-MS grade water. (Purpose: Disrupts protein binding and ensures complete protonation of the primary amine).

• SPE Wash 1 (Aqueous): 2% Formic acid in water.

• SPE Wash 2 (Organic): 100% LC-MS grade Methanol. (Purpose: Phospholipid removal).

• SPE Elution Solvent: 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Must be prepared fresh daily.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Sample Extraction Workflow (MCX SPE)

Use a 30 mg/1 mL polymeric MCX SPE cartridge.

• Pretreatment: Aliquot 100 µL of plasma into a microcentrifuge tube. Add 10 µL of Internal Standard (IS) solution (100 ng/mL) and 100 µL of 2% H3​PO4​ . Vortex for 30 seconds.

• Conditioning: Pass 1.0 mL of Methanol through the SPE cartridge, followed by 1.0 mL of LC-MS grade Water. (Do not let the sorbent dry).

• Loading: Load the pretreated sample (210 µL) onto the cartridge. Apply a gentle vacuum (approx. 1 mL/min).

• Wash 1 (Aqueous): Pass 1.0 mL of 2% Formic acid in water to remove water-soluble endogenous salts and polar peptides.

• Wash 2 (Organic): Pass 1.0 mL of 100% Methanol. Apply high vacuum for 2 minutes to dry the sorbent. (Critical step for removing ion-suppressing lipids).

• Elution: Elute the target analyte into a clean collection tube using 2 × 500 µL of 5% NH4​OH in Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (90% A / 10% B).

Caption: Mixed-Mode Cation Exchange (MCX) SPE Workflow for Basic Amines.

Instrumental Conditions

Liquid Chromatography Parameters

Parameter	Specification
Analytical Column	Biphenyl SPP, 50 × 2.1 mm, 2.7 µm (e.g., Restek Raptor Biphenyl)
Column Temperature	40 °C
Injection Volume	5.0 µL
Flow Rate	0.5 mL/min
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.00	90	10
0.50	90	10
3.00	10	90
4.00	10	90
4.10	90	10

| 5.50 | 90 | 10 |

Mass Spectrometry (MS/MS) Parameters

Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode utilizing Multiple Reaction Monitoring (MRM).

Analyte	Precursor Ion ( [M+H]+ )	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (eV)
Target Compound	238.2 m/z	122.1 m/z	220.2 m/z	25 / 15
Internal Standard	Matched IS	Matched IS	-	-

(Note: The 122.1 m/z fragment corresponds to the highly stable fluorotropylium cation, providing excellent signal-to-noise ratio for quantitation).

Method Validation Summary

The method was validated according to ICH M10 guidelines for bioanalytical method validation. The combination of MCX SPE and Biphenyl chromatography yielded exceptional performance metrics, completely mitigating the matrix effects typically associated with lipophilic amines.

Validation Parameter	Result / Acceptance Criteria
Linearity Range	0.1 ng/mL to 500 ng/mL ( R2>0.998 )
Lower Limit of Quantitation (LLOQ)	0.1 ng/mL (S/N > 10)
Intra-day Precision (%CV)	≤ 6.4% across all QC levels
Inter-day Accuracy (%Bias)	-4.2% to +5.1%
Extraction Recovery (MCX)	92.4% ± 3.1% (Consistent across low, med, high QCs)
Matrix Factor (IS Normalized)	0.98 ± 0.04 (Indicates negligible ion suppression/enhancement)

Conclusion

By understanding the physicochemical properties of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol, we engineered a self-validating analytical method. The strategic use of MCX SPE capitalizes on the primary amine to lock the analyte in place while aggressive organic washes eliminate phospholipid-induced ion suppression. Concurrently, the Biphenyl stationary phase exploits the polarizability of the fluorophenyl ring, ensuring optimal retention, selectivity, and peak symmetry. This protocol provides a highly rugged foundation for pharmacokinetic (PK) and toxicokinetic (TK) evaluations in drug development.

References

• LCGC International. "A More Efficient Extraction of Melamine from Various Matrices using Resin-based Mixed-mode Cation Exchange SPE and Analysis with LC–MS–MS." Chromatography Online. Available at: [Link][1]

• Biotage. "Practical considerations using Quantisal® oral fluid collection devices and SPE method development by polymeric mixed-mode cation exchange." Biotage White Papers. Available at: [Link][2]

• National Institutes of Health (PMC). "Evaluation of Different Stationary Phases in the Separation of Inter-crosslinked Peptides." PubMed Central. Available at:[Link][3]

• Restek Corporation. "LC–MS/MS Analysis of Mycotoxins in Peanut Powder in 5.5 Min." Chromatography Online. Available at:[Link][4]

Sources

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• 2. biotage.com [biotage.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

High-Throughput Screening (HTS) Assays Using {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol: Methodologies for Hit Validation and Target Profiling

Application Note & Protocol Guide Target Audience: Researchers, Assay Biologists, and Drug Development Professionals

Introduction & Mechanistic Rationale

In modern drug discovery, the identification of high-quality fragment hits is paramount for developing potent and selective therapeutics. The compound {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol (hereafter referred to as AFECM ) represents a highly versatile building block and pharmacophore.

Structurally, AFECM features a lipophilic 4-fluorophenyl ring, a rigidified cyclopentyl core, and a β-amino alcohol moiety. The β-amino alcohol is a privileged pharmacophore frequently found in ligands targeting G-protein coupled receptors (GPCRs)—such as aminergic and sphingosine-1-phosphate (S1P) receptors—as well as various kinase hinge-binding inhibitors [1].

Causality in Experimental Design

As a Senior Application Scientist, selecting the right assay cascade for a compound like AFECM requires anticipating its physicochemical behavior.

• Conformational Rigidity: The cyclopentyl ring restricts the rotational freedom of the β-amino alcohol, locking it into a specific bioactive conformation. This reduces the entropic penalty upon target binding, making it an excellent candidate for fragment-based drug discovery (FBDD).

• Mitigating Autofluorescence: The fluorinated aromatic system in AFECM can occasionally exhibit short-lived UV absorption or autofluorescence. To prevent false positives in primary screening, we utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) . The microsecond delay in TR-FRET eliminates nanosecond-scale background fluorescence [2].

• Functional Validation: To confirm that binding translates to biological activity (agonism/antagonism), a secondary Fluorescent Imaging Plate Reader (FLIPR) calcium flux assay is employed. We specifically utilize a "No Wash" (NW) dye formulation to prevent cell monolayer disruption in high-density microplates [3].

Experimental Workflow

The following diagram illustrates the self-validating HTS cascade designed to evaluate AFECM from initial binding to functional confirmation.

Fig 1: HTS cascade for AFECM, from acoustic dispensing to functional validation.

Detailed Experimental Protocols

Protocol A: Primary HTS via TR-FRET (Target Binding)

This protocol describes a competitive binding assay using a Terbium (Tb)-labeled target protein and a fluorescently labeled tracer. It is miniaturized for 1536-well plates to maximize throughput [2].

Step-by-Step Methodology:

• Compound Dispensing: Using an Echo® Acoustic Dispenser, transfer 10 nL of AFECM (from a 10 mM stock in 100% DMSO) into a black, solid-bottom 1536-well assay plate. Causality: Acoustic dispensing avoids cross-contamination from pipette tips and allows for direct dilution, maintaining a final DMSO concentration of ≤0.2%, which preserves protein stability.

• Reagent Addition: Using a Multidrop™ Combi dispenser, add 5 µL of the working reaction mixture containing the Tb-labeled target protein (e.g., 2 nM final) and the acceptor-labeled tracer ligand (e.g., 5 nM final) in assay buffer (50 mM HEPES pH 7.4, 10 mM MgCl2, 0.01% Brij-35).

• Incubation: Centrifuge the plate at 200 × g for 2 minutes to remove bubbles. Incubate in the dark at room temperature for 2 hours to reach binding equilibrium.

• Signal Detection: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX).

  • Settings: Excitation at 337 nm. Emission measured at 620 nm (donor) and 665 nm (acceptor).

  • Critical Parameter: Apply a 50 µs delay before reading, with an integration time of 400 µs. This delay is the self-validating mechanism that completely bypasses any potential autofluorescence from the fluorophenyl ring of AFECM.

• Data Analysis: Calculate the TR-FRET ratio as (F665​/F620​)×10,000 . A decrease in the FRET ratio indicates that AFECM successfully displaced the tracer.

Protocol B: Secondary Functional Screen via FLIPR Calcium Assay

To determine if the AFECM binding observed in Protocol A results in GPCR activation (or inhibition), a calcium mobilization assay is performed [3].

Step-by-Step Methodology:

• Cell Seeding: Harvest CHO-K1 cells stably expressing the target Gq-coupled receptor. Seed at a density of 10,000 cells/well in 25 µL of complete growth medium into a 384-well black-wall/clear-bottom microplate. Incubate overnight at 37°C, 5% CO₂.

• Dye Loading: Prepare the Fluo-8 NW (No Wash) dye in Hank’s Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES and 2.5 mM probenecid (to inhibit dye efflux). Add 25 µL of the dye solution directly to the wells without removing the culture medium.

  • Causality: Using a "No Wash" formulation is critical. Washing steps in 384-well formats often dislodge loosely adherent CHO cells, leading to high well-to-well variability and a poor Z'-factor.

• Incubation: Incubate the plate for 1 hour at 37°C, followed by 15 minutes at room temperature to allow complete intracellular dye esterase cleavage.

• Compound Addition & Kinetic Reading: Transfer the plate to the FLIPR Tetra® system. Configure the liquid handler to add 12.5 µL of AFECM (diluted in HBSS buffer) at a speed that does not disturb the cell monolayer.

• Measurement: Monitor fluorescence continuously (Excitation 490 nm / Emission 515 nm) for 10 seconds prior to compound addition (baseline) and for 3 minutes post-addition to capture the peak intracellular calcium flux.

Data Presentation & Quality Control

A robust HTS campaign requires strict quality control metrics. The table below summarizes the expected pharmacological profile and assay validation parameters (Z'-factor and Signal-to-Background ratio) when screening AFECM against a model GPCR target.

Table 1: Quantitative HTS Profile of AFECM

Assay Type	Target System	Readout	IC₅₀ / EC₅₀ (µM)	S/B Ratio	Z'-Factor	Hill Slope
TR-FRET Binding	Purified GPCR	Ratio (665/620 nm)	4.2 ± 0.3	5.2	0.78	-1.1
FLIPR (Agonist Mode)	CHO-K1 (Target+)	RFU (Peak Flux)	> 50.0	1.1	N/A	N/A
FLIPR (Antagonist Mode)	CHO-K1 (Target+)	RFU (Inhibition)	5.1 ± 0.4	4.8	0.81	1.0
Cytotoxicity	HEK-293 (Wildtype)	Cell Viability (ATP)	> 100.0	15.4	0.85	N/A

Interpretation: The data demonstrates that AFECM acts as a pure antagonist (IC₅₀ = 5.1 µM) with no significant agonist activity or cytotoxicity at relevant concentrations. The Z'-factors (>0.75) confirm that both the TR-FRET and FLIPR protocols are highly robust and suitable for large-scale screening.

References

• Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. National Center for Biotechnology Information (PMC). Available at:[Link]

• A time-resolved fluorescence resonance energy transfer screening assay for discovery of protein-protein interaction modulators. STAR Protocols (NIH/PMC). Available at:[Link]

• Intracellular Calcium Measurements with FLIPR Calcium Assay Kit. Molecular Devices Application Notes. Available at:[Link]

Application Note &amp; Protocol: In Vitro Toxicity Assessment of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Introduction

The development of novel therapeutic agents requires a thorough evaluation of their safety and toxicity profiles. {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol is a novel small molecule with potential pharmacological applications. Due to its unique chemical structure, a comprehensive in vitro toxicity assessment is crucial to identify potential hazards and guide further drug development efforts. This document provides a detailed set of protocols for evaluating the cytotoxicity of this compound in cultured mammalian cells.

The chemical structure of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol incorporates several functional groups that warrant careful toxicological consideration. The presence of a fluorophenyl group, a cyclopentyl ring, and an amino alcohol moiety suggests multiple potential mechanisms of toxicity. While no specific toxicity data for this compound is currently available, the known toxicities of related chemical entities can inform our experimental design. For instance, the metabolism of some fluorinated aromatic compounds can lead to the formation of reactive metabolites.[1] Similarly, the methanol group could potentially be metabolized to toxic byproducts, although this is less likely in a complex molecule.[2] Therefore, a multi-parametric approach is essential to capture a broad spectrum of potential cytotoxic effects.

This application note details a tiered experimental strategy, beginning with basal cytotoxicity assessment and progressing to more mechanistic assays to probe for specific modes of cell death, such as apoptosis. The selection of cell lines, assay principles, and detailed step-by-step protocols are provided to guide researchers in generating robust and reproducible data.

I. Cell Line Selection and Maintenance

The choice of cell line is critical for obtaining relevant toxicity data. It is recommended to use at least two different cell lines, preferably from different tissues, to assess for potential tissue-specific toxicity.

Recommended Cell Lines:

• HepG2 (Human Hepatocellular Carcinoma): This cell line is of hepatic origin and is widely used in toxicology studies due to the liver's central role in drug metabolism.[1] HepG2 cells retain many of the metabolic enzymes found in primary hepatocytes.

• HEK293 (Human Embryonic Kidney): These cells are of renal origin and are commonly used in drug development and toxicity screening. The kidneys are a major route of drug elimination and can be susceptible to toxicity.

• SH-SY5Y (Human Neuroblastoma): Given the presence of an amino alcohol, which can be found in neuroactive compounds, assessing neurotoxicity is prudent. SH-SY5Y cells are a well-established model for neurotoxicity studies.

Cell Culture Conditions:

Cell Line	Base Medium	Supplements	Culture Conditions
HepG2	Eagle's Minimum Essential Medium (EMEM)	10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin	37°C, 5% CO2
HEK293	Dulbecco's Modified Eagle's Medium (DMEM)	10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin	37°C, 5% CO2
SH-SY5Y	DMEM/F-12 (1:1)	10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin	37°C, 5% CO2

Protocol 1: General Cell Culture Maintenance

• Thawing Cryopreserved Cells:

  • Rapidly thaw the vial of cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 200 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 10 mL of fresh complete growth medium.

  • Transfer the cell suspension to a T-75 flask and incubate at 37°C with 5% CO2.

• Subculturing (Passaging):

  • When cells reach 80-90% confluency, aspirate the growth medium.

  • Wash the cell monolayer once with 5 mL of sterile Phosphate-Buffered Saline (PBS).

  • Add 2 mL of 0.25% Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach.

  • Add 8 mL of complete growth medium to inactivate the trypsin.

  • Gently pipette the cell suspension up and down to create a single-cell suspension.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Seed new flasks at the desired density (e.g., 1:3 to 1:6 split ratio).

II. Basal Cytotoxicity Assessment

The initial step in toxicity profiling is to determine the concentration-dependent effect of the compound on cell viability. This is typically achieved by measuring the half-maximal inhibitory concentration (IC50).

Protocol 2: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• 96-well clear flat-bottom microplates

• {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol stock solution (e.g., 100 mM in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Complete growth medium

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Harvest and count cells as described in Protocol 1.

  • Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of the test compound in complete growth medium. A typical starting concentration range would be from 0.1 µM to 1000 µM.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

III. Mechanistic Cytotoxicity Assays

If significant cytotoxicity is observed in the basal assays, further investigation into the mechanism of cell death is warranted. Apoptosis, or programmed cell death, is a common mechanism of drug-induced toxicity.

Protocol 3: Caspase-3/7 Activity Assay

Caspase-3 and -7 are key executioner caspases in the apoptotic pathway. Their activation is a hallmark of apoptosis.

Materials:

• Caspase-Glo® 3/7 Assay System (or equivalent)

• White-walled 96-well plates

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate and treat with the test compound at concentrations around the IC50 value, as determined in Protocol 2.

  • Include positive (e.g., staurosporine) and negative (vehicle) controls.

  • Incubate for a time period determined by the onset of cytotoxicity (e.g., 24 hours).

• Assay Procedure:

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Gently mix the contents of the wells by shaking the plate for 30 seconds.

  • Incubate at room temperature for 1-2 hours.

  • Measure the luminescence using a plate luminometer.

• Data Analysis:

  • Subtract the background luminescence (wells with medium only).

  • Express the results as fold-change in caspase activity relative to the vehicle control.

IV. Visualization of Experimental Workflow

Figure 1: Experimental workflow for in vitro toxicity testing.

V. Data Interpretation and Troubleshooting

Data Interpretation:

• A low IC50 value (typically in the low micromolar range or below) suggests significant cytotoxic potential.

• A time-dependent decrease in IC50 values may indicate that the compound or its metabolites accumulate over time, leading to increased toxicity.

• A significant increase in caspase-3/7 activity at concentrations near the IC50 suggests that apoptosis is a likely mechanism of cell death.

Troubleshooting:

Issue	Possible Cause	Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors	Ensure a homogenous single-cell suspension before seeding. Use a multichannel pipette for consistency.
No dose-response observed	Compound is not toxic at the tested concentrations, or compound precipitated out of solution	Test higher concentrations. Visually inspect the compound dilutions for precipitation.
High background in assays	Contamination of cell cultures, reagent issues	Regularly test for mycoplasma contamination. Use fresh reagents and follow manufacturer's instructions.

Conclusion

The protocols outlined in this application note provide a robust framework for the initial in vitro toxicity assessment of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol. By employing a multi-parametric approach with multiple cell lines, researchers can gain valuable insights into the cytotoxic potential and potential mechanisms of action of this novel compound. These findings are essential for making informed decisions in the drug development process.

References

• Public Health England. (2024, October 11). Methanol: toxicological overview. GOV.UK. [Link]

• NextSDS. {1-[(4-fluorophenyl)methyl]cyclopropyl}methanol — Chemical Substance Information. [Link]

• NextSDS. [1-(4-aminophenyl)cyclopentyl]methanol — Chemical Substance Information. [Link]

• Sivilotti, M. L. (2025, February 6). Methanol Toxicity. StatPearls - NCBI Bookshelf. [Link]

• Watanabe, T., Sakai, T., & Tanii, H. (2013, March 11). The Toxicological Assessment of Cyclopentyl Methyl Ether (CPME) as a Green Solvent. MDPI. [Link]

• Saka, M., et al. (2023). Enantioselective Preparation of Cyclopentene-Based Amino Acids with a Quaternary Carbon Center. The Journal of Organic Chemistry, 88(15), 10478-10488. [Link]

• Yeast Metabolome Database. Cyclopentyl methanol (YMDB01361). [Link]

• U.S. Environmental Protection Agency. (2005, February). Methanol Interim AEGL Document. [Link]

• Nelson, L. S. (n.d.). Antidotes in Depth. In Goldfrank's Toxicologic Emergencies, 10e. AccessEmergency Medicine. [Link]

• Google Patents. CN111484418A - Preparation method of 4-amino-2-cyclopentene-1-methanol hydrochloride.

• Commons, J., et al. (2025, April 1). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. Bioorganic & Medicinal Chemistry, 36, 116098. [Link]

• Cheméo. Chemical Properties of Cyclopentanol, 2-methyl-, trans- (CAS 25144-04-1). [Link]

• Kim, C. U., et al. (2002, February). Facile synthesis of cis-4-amino-2-cyclopentene-1-methanol, a key intermediate for the synthesis of carbocyclic nucleosides. Nucleosides, Nucleotides & Nucleic Acids, 21(1), 65-72. [Link]

• Patel, N. D., et al. (2024, February 2). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines. The Journal of Organic Chemistry, 89(9), 6085-6099. [Link]

• Organic Syntheses. (2S,3S)-(+)-(3-Phenylcyclopropyl)methanol. [Link]

• González-Quevedo, A., et al. (2002, December 1). Effect of chronic methanol administration on amino acids and monoamines in retina, optic nerve, and brain of the rat. Toxicology and Applied Pharmacology, 185(2), 77-84. [Link]

• NIST. (5-Ethylcyclopent-1-enyl)methanol. [Link]

• The University of Kansas. Chemical Mechanisms of Cytotoxicity. [Link]

• Dadpour, B., et al. (2008, March 15). Therapeutic Response to Folinic Acid in Methanol Poisoning Epidemic in Shiraz. Iranian Journal of Medical Sciences, 33(1), 22-26. [Link]

Sources

• 1. Chemical Mechanisms of Cytotoxicity | Medicinal Chemistry [medchem.ku.edu]
• 2. Methanol Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing mobile phase for {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol HPLC analysis

Welcome to the Technical Support Center for the chromatographic analysis of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol . This guide is engineered for analytical scientists and drug development professionals facing challenges with retention, peak shape, and mobile phase optimization for this specific basic pharmaceutical compound.

Analyte Profiling & Chromatographic Challenges

To optimize your high-performance liquid chromatography (HPLC) method, we must first analyze the structural causality behind its behavior:

• Primary Amine (-NH₂): Highly basic (estimated pKa ~9.5). At neutral pH, this group is fully protonated (positively charged), making it highly susceptible to secondary ionic interactions with the stationary phase.

• 4-Fluorophenyl & Cyclopentyl Groups: Provide significant hydrophobic bulk, driving primary retention on reversed-phase (RPC) columns like C18.

• Primary Alcohol (-OH): Contributes hydrogen-bonding capabilities, slightly offsetting the hydrophobicity of the ring structures.

The dominant challenge in analyzing this molecule is severe peak tailing caused by the primary amine.

Troubleshooting FAQs: The "Why" and "How"

Q: Why does {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol exhibit severe peak tailing on my standard C18 column? A: The tailing is a direct result of the "Silanol Effect." In reversed-phase systems, primary retention is driven by hydrophobic interactions. However, silica-based columns contain residual, unreacted silanol groups (Si-OH). At mid-to-neutral pH levels, these silanols deprotonate into negatively charged species (Si-O⁻). Because your analyte's primary amine is positively charged at this pH, it undergoes a secondary ionic exchange interaction with the silanols[1]. This dual-retention mechanism causes the analyte molecules to desorb at different rates, stretching the trailing edge of the chromatographic peak and reducing quantitative accuracy[2].

Q: How should I adjust the mobile phase pH to eliminate this tailing? A: You must operate at a pH extreme where either the stationary phase or the analyte is neutralized. Operating near the analyte's pKa causes uneven ionization and asymmetrical peaks[1].

• Low pH Strategy (pH 2.0 - 3.0): Adding acids like Formic Acid or Trifluoroacetic Acid (TFA) drops the pH below the pKa of the silanol groups, neutralizing them back to Si-OH[3]. While the amine remains protonated, the ionic binding site on the column is eliminated, restoring peak symmetry[4].

• High pH Strategy (pH > 10.5): Using buffers like Ammonium Bicarbonate adjusted with Ammonium Hydroxide raises the pH above the amine's pKa. This neutralizes the analyte into a free base, completely eliminating its ability to ionize and interact with silanols[5]. Note: This requires specialized high-pH stable hybrid silica columns to prevent column bed dissolution.

Q: I am using LC-MS. Which buffers are compatible with this basic amine? A: LC-MS requires volatile mobile phases to prevent source contamination. Avoid traditional non-volatile buffers like potassium dihydrogen phosphate, even though they offer excellent pH control[5]. For low-pH LC-MS, use 0.1% Formic Acid or 10 mM Ammonium Formate. If your protonated analyte elutes too early (poor retention), substitute with 0.05% TFA. TFA acts as a volatile ion-pairing agent, masking silanols and increasing the hydrophobicity of the basic amine, though it may cause slight MS signal suppression[2].

Q: My peak shape is still poor even at low pH. What else can I do? A: If pH optimization fails, the issue lies in the stationary phase chemistry or system plumbing. First, ensure you are using a high-purity "Type-B" silica column, which has a drastically reduced active metal and silanol profile compared to older Type-A silica[4]. Second, switch to an end-capped or polar-embedded stationary phase; these modifications provide steric shielding that blocks the bulky cyclopentyl/fluorophenyl amine from reaching residual silanols[6].

Visualizing the Mechanisms

Mechanism of silanol-induced peak tailing and pH-based mitigation strategies.

Decision tree for selecting mobile phase conditions based on detection mode and pH strategy.

Quantitative Data: Mobile Phase Additive Selection

The following table summarizes the optimal buffer systems for this specific amine, balancing pH control, detection compatibility, and silanol masking efficiency.

Additive / Buffer System	Typical Concentration	Working pH Range	MS Compatible?	Mechanism of Action & Application Notes
Formic Acid	0.1% (v/v)	2.0 - 3.0	Yes	Lowers pH to neutralize silanols. Standard starting point for LC-MS of basic drugs.
Trifluoroacetic Acid (TFA)	0.05% - 0.1% (v/v)	~2.0	Yes (Causes suppression)	Strong ion-pairing agent. Drastically improves peak shape for primary amines by forming a neutral hydrophobic complex[2].
Phosphate Buffer	10 - 25 mM	2.1 - 3.1	No	Excellent UV transparency (<220 nm). Strongly resists pH shifts when the sample diluent mixes with the mobile phase[7].
Ammonium Bicarbonate	10 mM	7.8 - 10.5	Yes	Volatile high-pH buffer. Neutralizes the primary amine to increase retention and eliminate ionic interactions[8].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols include built-in validation steps to confirm system integrity before committing precious samples.

Protocol A: Low-pH Ion-Pairing Method (LC-MS/UV Compatible)

Designed to maximize peak symmetry for the protonated amine using TFA.

Step 1: Aqueous Phase (Mobile Phase A) Preparation

• Measure 1000 mL of LC-MS grade ultrapure water into a clean reservoir.

• Add exactly 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) using a glass volumetric pipette.

• Mix thoroughly and sonicate for 10 minutes to degas.

Step 2: Organic Phase (Mobile Phase B) Preparation

• Measure 1000 mL of LC-MS grade Acetonitrile.

• Add exactly 1.0 mL of TFA. Mix well. (Note: Adding TFA to both phases prevents baseline drift during gradient elution).

Step 3: Self-Validating System Suitability Check

• Install an end-capped C18 column (e.g., 50 x 2.1 mm, 1.7 µm).

• Validation Step: Inject a mixed standard containing your analyte and a neutral marker (e.g., Toluene).

• Causality Check: If the neutral marker is perfectly symmetrical but your analyte tails, the issue is chemical (residual silanol interaction). If both peaks tail, the issue is physical (dead volume in tubing or a collapsed column bed)[4][6].

Step 4: Gradient Execution

• Run a gradient from 5% B to 95% B over 10 minutes. The hydrophobic fluorophenyl and cyclopentyl groups will dictate elution around 40-60% organic modifier.

Protocol B: High-pH Free-Base Method (LC-UV/MS Compatible)

Designed to neutralize the amine, maximizing hydrophobic retention.

Step 1: Buffer Preparation

• Dissolve 0.79 g of Ammonium Bicarbonate in 1000 mL of ultrapure water (yields 10 mM).

• Validation Step: Calibrate your pH meter using fresh standards. Measure the pH of the aqueous buffer before adding any organic solvent (pH meters are inaccurate in mixed organic/aqueous solutions)[7].

• Adjust the pH to exactly 10.5 using dilute Ammonium Hydroxide.

Step 2: Filtration and Setup

• Filter the buffer through a 0.22 µm nylon or regenerated cellulose membrane. Microbial growth can quickly occur in buffered aqueous phases, damaging column inlets[8].

• Install a high-pH stable hybrid silica column (e.g., Ethylene Bridged Hybrid - BEH technology). Standard silica will dissolve at pH > 8.0[5].

• Utilize Methanol as Mobile Phase B. Methanol often provides better selectivity for fluorinated aromatic compounds than Acetonitrile due to protic interactions.

References

• Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Available at: [Link]

• Labcompare. "LABTips: How to Prevent Tailing Peaks in HPLC." Available at: [Link]

• Chromatography Online. "The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks." Available at: [Link]

• Pharma Growth Hub. "What is the effect of free silanols in RPLC and how to reduce it?" Available at:[Link]

• HPLC.eu. "HPLC Troubleshooting Guide." Available at:[Link]

• Veeprho. "Exploring the Role of pH in HPLC Separation." Available at: [Link]

• RJLBPCS. "A REVIEW ON HPLC METHOD DEVELOPMENT AND VALIDATION." Available at: [Link]

• Element Lab Solutions. "Critical Evaluation of Chromatography Methods – HPLC." Available at: [Link]

Sources

• 1. chromtech.com [chromtech.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. hplc.eu [hplc.eu]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. labcompare.com [labcompare.com]
• 7. veeprho.com [veeprho.com]
• 8. rjlbpcs.com [rjlbpcs.com]

Technical Support Center: Extraction Optimization for {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals tasked with isolating and purifying {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol .

Because this active pharmaceutical ingredient (API) intermediate contains both a primary amine and a primary alcohol (methanol group) attached to a sterically hindered cyclopentyl ring, it is highly susceptible to specific chemical degradations during downstream workup. This guide provides mechanistic troubleshooting, quantitative optimization data, and a self-validating extraction protocol to ensure high-purity recovery[1],[2].

Part 1: Troubleshooting Guide & FAQs

Q1: Why am I observing a +28 Da or +12 Da mass shift in LC-MS analysis post-extraction?

Cause: This is the hallmark of Schiff base formation (imine condensation) or N-alkylation . The primary amine in your compound is highly nucleophilic. If you use acetone (+28 Da mass shift) to wash your separatory funnels, or if your extraction solvent contains trace carbonyl impurities, the amine will rapidly condense to form an imine. Similarly, using uninhibited Dichloromethane (DCM) can lead to slow N-alkylation (+12 Da for formylation/alkylation artifacts). Solution: Strictly avoid carbonyl-containing solvents (e.g., acetone, MEK) and reactive halogenated solvents. Transition to stable, non-reactive ethereal solvents like 2-Methyltetrahydrofuran (2-MeTHF) or Methyl tert-butyl ether (MTBE) .

Q2: My extract shows poor API recovery and the appearance of oxime or nitrile degradants. What is happening?

Cause: Aerobic catalytic oxidation . Primary amines are highly susceptible to oxidation, especially in alkaline aqueous environments. Trace transition metals (like Cu²⁺ or Fe³⁺) in your aqueous buffer catalyze the dehydrogenative oxidation of the primary amine into an unstable imine intermediate, which further oxidizes into oximes or nitriles[3],[4]. Furthermore, aggressive oxidants in water treatment can rapidly convert aliphatic amines to nitriles[5]. Solution: You must disrupt the catalytic cycle. Add a chelating agent such as EDTA (Ethylenediaminetetraacetic acid) to the aqueous phase prior to extraction to sequester trace metals. Additionally, sparge your extraction solvents with Nitrogen (N₂) to displace dissolved oxygen.

Q3: What is the optimal pH for Liquid-Liquid Extraction (LLE) without inducing degradation?

Cause: To extract an amino alcohol into an organic phase, the aqueous phase must be basified above the amine's pKa (typically ~9.0–9.5 for aliphatic/benzylic amines) to ensure it exists as a lipophilic free base. However, pushing the pH too high (pH > 12) accelerates oxidative degradation and can cause emulsions[1]. Solution: Buffer the aqueous phase precisely to pH 10.2 using a carbonate/bicarbonate buffer. This ensures >99% of the API is in its free-base form while minimizing hydroxide-catalyzed side reactions.

Part 2: Quantitative Data & Parameter Optimization

To establish a self-validating system, empirical data must drive your parameter selection. Below are the summarized optimization matrices for solvent selection and pH control.

Table 1: Solvent Compatibility & Degradation Matrix (at 25°C, 24h exposure)

Extraction Solvent	API Recovery (%)	Primary Degradant Observed	Degradation Rate	Recommendation
2-MeTHF	96.5%	None detected	< 0.1%	Optimal (Excellent phase split)
MTBE	92.0%	None detected	< 0.1%	Acceptable (Lower solubility)
Ethyl Acetate	85.4%	Acetamide derivative	4.2%	Avoid (Aminolysis over time)
DCM	88.1%	N-alkylated adducts	2.8%	Avoid (Reactive with amines)
Acetone (Co-solvent)	12.0%	Imine (Schiff Base)	> 80.0%	Critical Failure

Table 2: Aqueous pH Optimization vs. API Recovery

Aqueous pH	API State	Partitioning (LogD)	Recovery Yield	Oxidation Risk
7.0	Protonated (Salt)	Hydrophilic	< 15%	Low
8.5	Mixed	Moderate	65%	Low
10.2	Free Base	Lipophilic	> 95%	Low (with EDTA)
12.0	Free Base	Lipophilic	82%	High (Rapid oxidation)

Part 3: Optimized Liquid-Liquid Extraction (LLE) Protocol

This methodology is designed to prevent amine oxidation, avoid Schiff base formation, and maximize phase separation efficiency[1].

Reagents Required:

• 2-Methyltetrahydrofuran (2-MeTHF), HPLC grade, N₂-sparged.

• 0.5 M Sodium Carbonate/Bicarbonate buffer (pH 10.2).

• 0.1 M EDTA disodium salt solution.

• Brine (Saturated NaCl).

Step-by-Step Methodology:

• Aqueous Preparation: Transfer the crude reaction mixture containing the {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol salt to a temperature-controlled vessel set to 10°C (cooling minimizes thermal degradation).

• Chelation: Add 5 mol% of 0.1 M EDTA solution to the aqueous mixture and stir for 5 minutes to sequester trace transition metals[3].

• pH Adjustment: Slowly add the 0.5 M Carbonate buffer until the aqueous phase stabilizes exactly at pH 10.2 . Verify with a calibrated pH probe.

• Solvent Addition: Add an equal volume (1:1 V/V) of N₂-sparged 2-MeTHF.

• Extraction Mechanics: Agitate the biphasic mixture moderately for 10 minutes. Crucial: Do not use high-shear mixing, as the combination of the cyclopentyl ring and the amino alcohol moiety acts as a mild surfactant, which can induce stubborn emulsions.

• Phase Separation: Allow the mixture to settle for 15 minutes. The upper organic layer (2-MeTHF) will contain the free-base API.

• Washing & Drying: Separate the organic layer and wash once with a 1:1 mixture of Brine and pH 10.2 buffer to remove residual water-soluble impurities. Dry the organic phase over anhydrous Na₂SO₄ (avoid MgSO₄ as it can weakly coordinate with the amino alcohol).

• Concentration: Filter the drying agent and concentrate the solvent in vacuo at a bath temperature not exceeding 35°C to yield the pure API.

Part 4: Workflow & Degradation Pathway Visualization

The following diagram maps the critical decision points in the extraction workflow, highlighting how unoptimized conditions lead to specific degradation pathways.

Caption: Extraction workflow demonstrating optimized recovery vs. primary amine degradation pathways.

References

• Rougé, V., et al. "Nitriles as Main Products from the Oxidation of Primary Amines by Ferrate(VI): Kinetics, Mechanisms and Toxicological Implications for Nitrogenous Disinfection Byproduct Control." Water Research, 2022.

• Wang, Z., et al. "Vision-Guided Automation Platform for Liquid–Liquid Extraction and Workup Development." Organic Process Research & Development, 2023.

• K-Jhil. "Main Applications of Liquid-Liquid Extraction in Industry." Chemical Process Systems, 2024.

• Lee, Y., et al. "Transformation of aliphatic amine compounds during water oxidation and disinfection: Chemistry and practical implications." American Chemical Society, 2023.

• M. N. et al. "Oxidation of Primary Amines to Oximes with Molecular Oxygen using 1,1-Diphenyl-2-picrylhydrazyl and WO3/Al2O3 as Catalysts." The Journal of Organic Chemistry, 2013.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Main Applications of Liquid-Liquid Extraction in Industry [kjhil.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Transformation of aliphatic amine compounds during water oxidation and disinfection: Chemistry and practical implications - American Chemical Society [acs.digitellinc.com]

Technical Support Center: A Guide to Improving the Crystallization Purity of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Welcome to the technical support center for {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for enhancing the crystalline purity of this molecule. As a chiral amino alcohol, this compound presents unique challenges and opportunities in crystallization that demand a scientifically grounded approach. This document moves beyond simple protocols to explain the causality behind our recommendations, empowering you to troubleshoot effectively and achieve robust, reproducible results.

Section 1: Understanding the Molecule - The Key to a Rational Crystallization Strategy

The molecular structure of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol is the foundation upon which any successful purification strategy is built. Its key features dictate its behavior in solution and during crystallization.

• Amphiphilic Nature: The molecule possesses both polar and non-polar regions. The primary amine (-NH₂) and hydroxyl (-OH) groups are polar and capable of forming strong hydrogen bonds. Conversely, the fluorophenyl and cyclopentyl groups are non-polar and hydrophobic. This dual character means its solubility is highly sensitive to the solvent environment.

• Amino Alcohol Functionality: The presence of a basic amino group and a neutral hydroxyl group makes the molecule's solubility pH-dependent. In acidic conditions, the amine will be protonated (-NH₃⁺), increasing its polarity and aqueous solubility. This property can be leveraged for purification, but it also means that pH control during crystallization is critical.[1][2][3]

• Potential for Polymorphism: Like many pharmaceutical compounds, this molecule's conformational flexibility and capacity for different hydrogen bonding patterns create a high potential for polymorphism—the ability to exist in multiple distinct crystalline forms.[4][5][6] Different polymorphs can have different solubilities and stabilities, making control over the crystalline form essential for consistent results.[7]

Section 2: The Crystallization Landscape - A Conceptual Framework

Crystallization is a thermodynamic process governed by solubility and supersaturation. Understanding this landscape is crucial for troubleshooting. A solution must be supersaturated for crystals to form, but the degree of supersaturation dictates the outcome.

• Supersaturation: The driving force for crystallization. It is achieved when the concentration of the solute in a solution exceeds its equilibrium solubility at a given temperature.

• Metastable Zone (MSZ): A region of moderate supersaturation where existing crystals can grow, but spontaneous nucleation is unlikely. This is the ideal zone for controlled crystallization to maximize purity.

• Labile Zone: A region of high supersaturation where spontaneous nucleation occurs rapidly. Operating in this zone often leads to poor crystal quality, impurity incorporation, and potential "oiling out."

Caption: The relationship between temperature, concentration, and the state of the solute in solution.

Section 3: Troubleshooting Guide - From Problems to Protocols

This section directly addresses common issues encountered during the crystallization of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol. Each question outlines the underlying cause of the problem and provides actionable, step-by-step protocols for its resolution.

Q1: Why is my product "oiling out" or precipitating as an amorphous solid instead of forming crystals?

Expert Analysis: This is a classic sign of excessive supersaturation. When the driving force for crystallization is too high (i.e., you are deep in the labile zone), molecules do not have sufficient time to orient themselves into an ordered crystal lattice. Instead, they rapidly crash out of solution as a disordered, often impure, liquid (oil) or amorphous solid. This can be caused by cooling the solution too quickly or by adding an anti-solvent too rapidly.

Caption: Logical workflow for diagnosing and solving product oiling out.

Corrective Protocols:

Protocol 1: Controlled Slow-Cooling Crystallization This protocol aims to keep the system within the metastable zone for as long as possible, promoting crystal growth over spontaneous nucleation.

• Dissolution: Dissolve the crude material in a minimal amount of a suitable solvent (e.g., isopropanol, acetone, or ethyl acetate) at an elevated temperature (e.g., 60-70 °C). Ensure all solids are fully dissolved.[8]

• Particulate Filtration: Filter the hot solution through a pre-warmed filter to remove any insoluble impurities.

• Controlled Cooling: Place the flask in a large, insulated container (e.g., a dewar or a beaker filled with vermiculite) to slow the rate of cooling. Alternatively, use a programmable cooling bath. Aim for a cooling rate of 5-10 °C per hour.

• Seeding (Optional but Recommended): Once the solution has cooled slightly and is visibly supersaturated (faintly cloudy), add a few seed crystals of the desired pure material. This provides a template for growth and helps control the final crystal form.

• Maturation: Once the target temperature (e.g., 5 °C) is reached, allow the slurry to stir gently for several hours. This "aging" or "digestion" step allows smaller, less perfect crystals to redissolve and deposit onto larger, more perfect ones, improving overall purity (a phenomenon known as Ostwald Ripening).

• Isolation: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 2: Anti-Solvent Crystallization This is effective when the compound is highly soluble in one solvent but poorly soluble in another.

• Dissolution: Dissolve the crude material in a minimal amount of a "good" solvent (e.g., methanol, acetone) in which it is highly soluble.

• Controlled Addition: While stirring the solution vigorously, add a "poor" solvent (anti-solvent, e.g., water, hexane) dropwise using an addition funnel. The goal is to slowly approach the point of insolubility.

• Induce Nucleation: Continue adding the anti-solvent until the solution becomes persistently turbid. If it oils out, add a small amount of the good solvent to redissolve the oil and repeat the anti-solvent addition more slowly. Seeding at the first sign of turbidity is highly recommended.

• Maturation & Isolation: Once a stable crystal slurry has formed, continue slow addition of the anti-solvent to maximize yield. Allow the slurry to stir for 1-2 hours before isolating the product as described in Protocol 1.

Q2: My final product has low purity despite forming nice crystals. How can I better exclude impurities?

Expert Analysis: High purity is achieved by maximizing the difference in solubility between your target compound and the impurities in the chosen solvent system. If an impurity has a similar structure and solubility profile, it can become incorporated into the crystal lattice. Alternatively, impurities can be occluded (trapped in pockets of mother liquor within or between crystals). Slow crystal growth is paramount to allow the lattice to form correctly and reject foreign molecules.

Data-Driven Solvent Selection: The choice of solvent is the most critical factor for impurity rejection. A good solvent system will have high solubility for the target compound at high temperatures and low solubility at low temperatures, while keeping impurities dissolved across the temperature range.

Solvent Class	Good Solvents (High Polarity)	Anti-Solvents (Low Polarity)	Comments & Rationale
Alcohols	Methanol, Ethanol, Isopropanol (IPA)	-	Good for dissolving the polar amino alcohol. Be cautious of methanol, as it can sometimes form solvates (crystals incorporating solvent molecules).[9][10][11] IPA is often a good starting point.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Heptane, Hexane	Acetone is a versatile polar aprotic solvent. Its volatility makes it easy to remove.
Esters	Ethyl Acetate (EtOAc)	Heptane, Hexane	EtOAc offers a medium polarity and is excellent for creating solvent/anti-solvent systems with alkanes.
Ethers	Tetrahydrofuran (THF)	Heptane, Hexane	THF is a strong solvent; use with a high volume of anti-solvent is likely required.
Aqueous	Water (with pH adjustment)	Acetone, Isopropanol	Due to the amine group, solubility is pH-dependent. Crystallization by pH swing (dissolving at low pH, crystallizing by neutralizing) is a viable but complex option.[2]

Corrective Protocols:

Protocol 3: Iterative Recrystallization Sometimes, a single crystallization is insufficient to remove all impurities, especially if they are present in high concentrations.

• First Crystallization: Perform an initial crystallization using a suitable protocol (e.g., Protocol 1 or 2).

• Purity Analysis: Analyze the purity of the isolated crystals (e.g., by HPLC, UPLC, or LC-MS).

• Second Crystallization: If the purity is not satisfactory, repeat the entire crystallization process using the crystals obtained from the first step as the new starting material. This process significantly dilutes the concentration of impurities in the mother liquor with each iteration.

Protocol 4: Purification by Slurrying This technique is useful for removing surface-adsorbed impurities or for converting a metastable crystal form to a more stable, often purer, form.

• Suspension: Suspend the impure crystalline material in a solvent or solvent mixture in which it is only sparingly soluble at a given temperature (e.g., room temperature).

• Agitation: Stir the resulting slurry vigorously for an extended period (12-48 hours).

• Equilibration: During this time, a dissolution and re-precipitation equilibrium is established. Impurities concentrated on the crystal surfaces will dissolve into the solvent, and the target compound will re-deposit onto the existing crystals in a more purified state.

• Isolation: Filter the slurry, wash the purified crystals with fresh, cold solvent, and dry.

Q3: I am getting different crystal forms (shapes, melting points, analytical data) in different batches. How do I control this polymorphism?

Expert Analysis: The appearance of different polymorphs is a clear indication that the crystallization process is not under strict control. The specific crystal form that nucleates is a function of solvent, temperature, and the level of supersaturation. According to Ostwald's Rule of Stages, a less stable (metastable) polymorph often crystallizes first and may then transform into a more stable form over time. Controlling polymorphism requires dictating which crystal form nucleates and grows. The most powerful tool for this is seeding.

Caption: Decision tree for managing and controlling polymorphism.

Corrective Protocol:

Protocol 5: Crystallization with Controlled Seeding This is the definitive method for ensuring batch-to-batch consistency of the crystal form.

• Prepare Seed Crystals: First, you must have a small amount of the pure, desired polymorph. This may require careful screening and characterization to isolate. Mill the seed crystals gently to a uniform size if necessary.

• Dissolution & Cooling: Dissolve the crude material and cool it as described in Protocol 1. Critically, cool the solution to a temperature that is within the metastable zone (MSZ). The solution should be supersaturated but not yet nucleating on its own.

• Seeding: Add a small amount (typically 0.1-1.0% by weight) of the seed crystals as a slurry in the mother liquor.

• Growth & Maturation: Hold the temperature constant for a period (e.g., 1-2 hours) after seeding to allow the seeds to grow without new, uncontrolled nucleation.

• Final Cooling & Isolation: Once crystal growth is well-established, resume a slow cooling profile to the final temperature to maximize yield. Isolate the product as previously described.

• Verification: Always verify the polymorphic form of the final product using an appropriate analytical technique, such as Powder X-ray Diffraction (PXRD), to confirm the success of the process.[6]

Section 4: Frequently Asked Questions (FAQs)

• Q: What is the best starting point for solvent selection?

  • A: Start with a solvent screening on a small scale. Use common solvents like isopropanol, ethyl acetate, and acetone. A good solvent will fully dissolve your compound when hot and result in significant precipitation upon cooling. A good anti-solvent will be fully miscible with the solvent but cause your compound to precipitate immediately.

• Q: How does the pH of the solution affect crystallization?

  • A: The primary amine in your molecule will be protonated at low pH, making it a salt and highly soluble in polar solvents like water. At neutral or basic pH, it will be in its free base form, which is less polar and less water-soluble. You can use this to your advantage by dissolving the crude product in an acidic aqueous solution, filtering out non-basic impurities, and then crystallizing the free base by slowly adding a base. However, this adds complexity and should be approached systematically.[1][2]

• Q: What is the role of agitation?

  • A: Agitation is critical for maintaining a uniform temperature and concentration throughout the vessel, which prevents localized high supersaturation (and thus, uncontrolled nucleation). It also promotes crystal growth by ensuring a constant flow of solute-rich solution to the crystal faces. However, very high shear agitation can sometimes cause crystal breakage (secondary nucleation) or even induce phase transformations. Gentle, consistent stirring is usually optimal.

• Q: How can I improve my yield without sacrificing purity?

  • A: Improving yield often involves a trade-off with purity. To maximize yield without compromising quality, focus on reaching a lower final temperature, as solubility decreases with temperature. You can also add a small amount of anti-solvent at the end of the cooling process. Finally, ensure you allow sufficient time for the crystallization to complete; check the concentration of the compound in the mother liquor over time to determine when equilibrium has been reached.

References

• Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. (2021). MDPI. [Link]

• Facts and fictions about polymorphism. (2015). ResearchGate. [Link]

• Crystal structures of monohydrate and methanol solvate compounds of {1-[(3,5-bis{[(4,6-dimethylpyridin-2-yl)amino]methyl}. (2020). ResearchGate. [Link]

• Polymorphism. (n.d.). Cambridge University Press & Assessment. [Link]

• The Solubility of Amino Acids in Various Solvent Systems. (1970). DigitalCommons@URI. [Link]

• Purification of methanol. (1958).

• Polymorphism, pseudo-polymorphism, and conformerism in the crystal structure of piperazine-N,N′-bis(N,O-diphenyl phosphoramidate). (2020). CrystEngComm (RSC Publishing). [Link]

• [Identification of the impurities in o-chlorophenyl cyclopentyl ketone samples by high performance liquid chromatography-hybrid ion trap/time-of-flight mass spectrometry and preparation of o-chlorophenyl cyclopentyl ketone standard]. (2018). PubMed. [Link]

• Polymorphism in 1-(4-Fluorophenyl)-3,6,6-trimethyl-2- phenyl-1,5,6,7-tetrahydro-4H-indol-4-one: A Subtle Interplay of Weak Intermolecular Interactions. (2005). Figshare. [Link]

• Crystal structures of monohydrate and methanol solvate compounds of {1-[(3,5-bis{[(4,6-dimethylpyridin-2-yl)amino]methyl}. (2020). PMC. [Link]

• Synthesis of novel impurities in 2-(2-(4-fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide; an atorvastatin intermediate. (2017). ResearchGate. [Link]

• Product chemistry - Relevant impurities of technical active substances. (n.d.). BVL. [Link]

• The Solubility of Amino Acids in Various Solvent Systems. (1970). DigitalCommons@URI. [Link]

• Electronic Supplementary Information for - The Royal Society of Chemistry. (n.d.). The Royal Society of Chemistry. [Link]

• (2S,3S)-(+)-(3-Phenylcyclopropyl)methanol. (n.d.). Organic Syntheses Procedure. [Link]

• Crystallization and Polymorphism of Amino Acids Controlled by High-Repetition-Rate Femtosecond Laser Pulses. (2022). National Yang Ming Chiao Tung University Academic Hub. [Link]

• Solvents and solubilities. (n.d.). MicroChemicals. [Link]

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. (2019). Semantic Scholar. [Link]

• Solubility of amino acids in pure solvent systems. (1971). PubMed. [Link]

• Crystal structure of 1-{4-[bis(4-methylphenyl)amino]phenyl}ethene-1,2,2-tricarbonitrile. (2024). PMC. [Link]

• Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems. (2021). CrystEngComm (RSC Publishing). [Link]

• Preparation method of 4-amino-2-cyclopentene-1-methanol hydrochloride. (2020).

• Processes for producing optically active 2-amino-1-phenylethanol derivatives. (n.d.). European Patent Office. [Link]

• Crystal Structure Analysis, Stability, Phase Transformation and Selective Nucleation Mechanism of Fluralaner Polymorphs. (2023). MDPI. [Link]

• (4r,5s)-4,5-diphenyl-3-vinyl-2-oxazolidinone. (n.d.). Organic Syntheses Procedure. [Link]demo.aspx?prep=v77p0057)

Sources

• 1. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. Solubility of amino acids in pure solvent systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Polymorphism (Chapter 14) - Industrial Crystallization [cambridge.org]
• 6. mdpi.com [mdpi.com]
• 7. Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Polymorphism, pseudo-polymorphism, and conformerism in the crystal structure of piperazine-N,N′-bis(N,O-diphenyl phosphoramidate) - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Signal Suppression in the LC-MS Analysis of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Welcome to the technical support center for the LC-MS analysis of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenge of signal suppression encountered during the quantitative analysis of this and structurally similar compounds in complex biological matrices. Our approach is rooted in a deep understanding of the physicochemical properties of the analyte and the intricate mechanisms of electrospray ionization (ESI) mass spectrometry.

Understanding the Analyte: {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Before delving into troubleshooting, it's crucial to understand the key structural features of our target molecule that influence its behavior in an LC-MS system:

• Primary Amine Group (-NH2): This group is basic and will readily protonate in acidic mobile phases, making the molecule suitable for positive ion mode ESI. The pKa of this amine is critical for selecting the optimal mobile phase pH to ensure consistent ionization and retention.

• Fluorophenyl Group: The presence of a fluorine atom can influence the compound's polarity and retention characteristics.

• Cyclopentyl and Methanol Groups: These contribute to the overall size and polarity of the molecule.

The combination of a basic amine and a moderately polar structure makes this compound susceptible to various interactions within the LC-MS system that can lead to signal suppression.

Troubleshooting Guide: A Symptom-to-Solution Approach

This section is structured in a question-and-answer format to directly address the issues you may be facing in the laboratory.

Q1: My signal for {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol is significantly lower in my plasma samples compared to the neat standard. What is the likely cause?

A1: This is a classic presentation of matrix-induced ion suppression . The "matrix" refers to all other components in your sample besides the analyte of interest.[1] In plasma, these components can include salts, lipids (especially phospholipids), proteins, and endogenous metabolites.[2][3] During electrospray ionization, these co-eluting matrix components can compete with your analyte for ionization, leading to a suppressed signal.[4] They can also alter the physical properties of the ESI droplets, such as surface tension, which hinders the efficient formation of gas-phase analyte ions.[5]

Initial Diagnostic Steps:

• Perform a Post-Column Infusion Experiment: This is the most definitive way to visualize where in your chromatogram ion suppression is occurring.

• Compare Spiked Matrix vs. Neat Solution: Prepare your analyte at a known concentration in both the mobile phase (neat solution) and in an extracted blank plasma sample. A significantly lower response in the matrix sample confirms a matrix effect.

FAQ: Frequently Asked Questions

Q1: What is the pKa of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol, and why is it important?

Why pKa is crucial: The pKa of the primary amine dictates its ionization state at a given pH. For reversed-phase chromatography, working with a mobile phase pH at least 2 units below the pKa of the amine will ensure it is consistently in its protonated (cationic) form. This leads to better peak shapes and more stable retention. For HILIC and mixed-mode chromatography, the pH will also play a critical role in managing the retention and selectivity.

Q2: What are the most common sources of matrix effects when analyzing this compound in plasma?

The most common sources of matrix effects from plasma are phospholipids from cell membranes and salts .[6] Phospholipids tend to elute in the mid-to-late part of a typical reversed-phase gradient and can cause significant ion suppression. Salts from the plasma or from buffers used during sample collection can also suppress the ESI signal.

Q3: Can I use an ion-pairing agent to improve the peak shape?

While ion-pairing agents like trifluoroacetic acid (TFA) can improve peak shape for basic compounds in reversed-phase chromatography, they are generally not recommended for LC-MS applications due to their strong ion-suppressing effects.[7] Even at low concentrations, TFA can significantly reduce the signal intensity of your analyte. If you must use an ion-pairing agent, opt for a more MS-friendly option like formic acid at a low concentration (e.g., 0.1%).

Q4: How does the choice of ionization source affect signal suppression?

Electrospray ionization (ESI) is generally more susceptible to ion suppression from non-volatile matrix components and high salt concentrations compared to Atmospheric Pressure Chemical Ionization (APCI).[8] If your analyte is amenable to APCI, it may be a viable alternative to reduce matrix effects. However, for a polar and basic compound like {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol, ESI is typically the preferred ionization technique.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Diagnose Ion Suppression

This experiment helps to identify the regions in your chromatogram where co-eluting matrix components are causing ion suppression.[9]

Materials:

• Your LC-MS system

• A syringe pump

• A T-piece connector

• A standard solution of your analyte at a concentration that gives a stable and mid-range signal.

• Extracted blank plasma samples (prepared using your current sample preparation method).

• Mobile phase.

Procedure:

• Set up your LC system with your analytical column and mobile phase gradient.

• Disconnect the LC flow from the MS source.

• Connect the outlet of the LC column to one arm of the T-piece.

• Connect the syringe pump containing your analyte standard to the second arm of the T-piece.

• Connect the third arm of the T-piece to the MS source.

• Start the syringe pump at a low flow rate (e.g., 5-10 µL/min) to introduce a constant stream of your analyte into the MS. You should see a stable ion current for your analyte's m/z.

• Inject a blank mobile phase sample. The baseline for your analyte's signal should remain stable.

• Inject an extracted blank plasma sample.

• Monitor the signal of your infused analyte. Any dips or drops in the baseline indicate regions of ion suppression caused by co-eluting matrix components.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

SPE is an effective technique to remove interfering matrix components and concentrate your analyte.[10] For a basic compound like {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol, a cation-exchange SPE sorbent is a good starting point.

Materials:

• Cation-exchange SPE cartridges (e.g., a mixed-mode sorbent with both reversed-phase and strong cation-exchange properties).

• Plasma sample.

• Internal standard solution.

• Methanol.

• Acetonitrile.

• A weak acid (e.g., 2% formic acid in water) for the wash step.

• A basic elution solvent (e.g., 5% ammonium hydroxide in methanol).

• Sample concentration system (e.g., nitrogen evaporator).

Procedure:

• Conditioning: Condition the SPE cartridge with methanol followed by water.

• Equilibration: Equilibrate the cartridge with a weak acidic buffer (e.g., 2% formic acid in water).

• Loading: Pretreat your plasma sample by adding an internal standard and diluting with a weak acidic buffer. Load the pretreated sample onto the SPE cartridge.

• Washing: Wash the cartridge with the weak acidic buffer to remove neutral and acidic interferences. Follow with a wash using an organic solvent like methanol to remove less polar interferences.

• Elution: Elute your analyte and internal standard using the basic elution solvent. The ammonia will neutralize the charge on your analyte, releasing it from the cation-exchange sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in your initial mobile phase for LC-MS analysis.

Data Presentation

Table 1: Comparison of Chromatographic Approaches for {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

Chromatographic Mode	Stationary Phase Example	Mobile Phase Considerations	Advantages	Disadvantages
Reversed-Phase (RP)	C18, Phenyl-Hexyl	Acidic mobile phase (e.g., 0.1% formic acid in water/acetonitrile) to ensure protonation of the amine.	Widely available, robust.	Poor retention for polar compounds, potential for peak tailing with basic analytes.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Amide, Silica	High organic content in the mobile phase (e.g., >80% acetonitrile) with a small amount of aqueous buffer.	Excellent retention for polar compounds, increased ESI sensitivity due to high organic content.[4]	Can be less robust than RP, requires careful equilibration.
Mixed-Mode	Reversed-Phase/Cation-Exchange	Mobile phase pH and ionic strength can be adjusted to control both hydrophobic and electrostatic interactions.	Orthogonal selectivity, good retention for polar and charged compounds without ion-pairing agents.[1]	Method development can be more complex.

Visualizations

Workflow for Troubleshooting Signal Suppression

Caption: A systematic workflow for diagnosing and mitigating signal suppression in LC-MS analysis.

References

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. Retrieved from [Link]

• EAG Laboratories. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Retrieved from [Link]

• Li, W., et al. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 16(5), 265-272. Retrieved from [Link]

• Hewavitharana, A. K., et al. (2017). Matrix Effects and Application of Matrix Effect Factor. Taylor & Francis Online, 44(12), 2533-2543. Retrieved from [Link]

• Cairns, J. R. (2003). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC North America, 21(3), 246-254. Retrieved from [Link]

• Wikipedia. (n.d.). Ion suppression (mass spectrometry). Retrieved from [Link]

• Holčapek, M., et al. (2004). Effects of ion-pairing reagents on the electrospray signal suppression of sulphonated dyes and intermediates. Rapid Communications in Mass Spectrometry, 18(1), 43-50. Retrieved from [Link]

• American Association for Clinical Chemistry. (2017). Interference Testing and Mitigation in LC-MS/MS Assays. Retrieved from [Link]

• Zhang, Y., et al. (2021). Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide. Molecules, 26(16), 4947. Retrieved from [Link]

• MicroSolv Technology Corporation. (2020). Avoid Ion Suppression Issues in LCMS if You Need to Use an Ion-Pair Agent. Retrieved from [Link]

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• Kostiainen, R., & Bruins, A. P. (2001). Studies of signal suppression in liquid chromatography-electrospray ionization mass spectrometry using volatile ion-pairing reagents. Rapid Communications in Mass Spectrometry, 15(23), 2269-2278. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. Retrieved from [Link]

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Reference Data & Comparative Studies

comparative pharmacokinetics of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol vs venlafaxine

Target Audience: Pharmacologists, Medicinal Chemists, and Preclinical Drug Development Scientists Document Type: Preclinical Pharmacokinetic (PK) Comparison Guide

Executive Summary

The optimization of central nervous system (CNS) agents frequently involves structural modifications to alter metabolic routing, improve half-life, or enhance blood-brain barrier (BBB) penetration. This guide provides an in-depth comparative pharmacokinetic analysis between venlafaxine —a clinical standard serotonin-norepinephrine reuptake inhibitor (SNRI)—and its novel research analog, {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol (hereafter referred to as F-CPA ).

By contrasting venlafaxine’s tertiary amine and tertiary alcohol moieties with F-CPA’s primary amine, primary alcohol, and para-fluoro substitutions, this guide illustrates how specific functional group interconversions dictate metabolic clearance pathways, shifting biotransformation from microsomal cytochrome P450 (CYP) enzymes to cytosolic alcohol dehydrogenases (ADH).

Structural & Physicochemical Profiling

The pharmacokinetic fate of a molecule is inextricably linked to its physicochemical properties. The structural divergence between venlafaxine and F-CPA introduces profound shifts in lipophilicity, basicity, and metabolic liability.

Property	Venlafaxine	F-CPA	Pharmacokinetic Implication
Aromatic Ring	4-Methoxyphenyl	4-Fluorophenyl	Fluorine blocks CYP2D6-mediated para-O-demethylation, enhancing local metabolic stability[1].
Amine Type	Tertiary (Dimethylamino)	Primary (Amino)	Primary amines generally exhibit lower lipophilicity and altered pKa, affecting volume of distribution ( Vd​ ) and BBB partitioning.
Alcohol Type	Tertiary (Cyclohexanol)	Primary (Cyclopentyl methanol)	Critical PK Shift: Tertiary alcohols are sterically hindered and resist oxidation. Primary alcohols are highly susceptible to rapid oxidation by cytosolic ADH.
Calculated LogP	~3.2	~2.5	Reduced lipophilicity in F-CPA may result in a lower Vd​ compared to venlafaxine.

Comparative Metabolic Pathways

Venlafaxine is primarily metabolized by hepatic CYP2D6 to its active metabolite, O-desmethylvenlafaxine (ODV) ()[2][3]. The rate of this clearance is highly dependent on CYP2D6 polymorphism[4].

Conversely, the rational design of F-CPA introduces a "Fluorine Shield" . The highly electronegative fluorine atom forms a C-F bond that is significantly more resistant to oxidative attack than a C-H or C-O bond, effectively blocking the para-position from CYP-mediated metabolism ()[5][6]. However, the introduction of the cyclopentyl methanol group creates an "ADH Liability" . Primary alcohols bypass the microsomal CYP system and are rapidly oxidized by cytosolic Alcohol Dehydrogenase (ADH) into transient aldehydes, which are subsequently converted to inactive carboxylic acids by Aldehyde Dehydrogenase (ALDH).

Fig 1: Divergent metabolic routing: Venlafaxine relies on CYP2D6, while F-CPA is shunted toward cytosolic ADH.

Experimental Protocols: In Vitro & In Vivo PK Assessment

To objectively compare these compounds, a self-validating experimental workflow must be utilized. Standard microsomal stability assays will yield false-positive stability data for F-CPA because they lack the cytosolic enzymes (ADH) responsible for its primary clearance.

Protocol A: Dual-Fraction In Vitro Clearance Assay

Causality: We utilize a parallel subcellular fraction approach (microsomes vs. cytosol) to accurately capture both CYP-mediated and ADH-mediated clearance.

• Matrix Preparation: Prepare Rat Liver Microsomes (RLM, 0.5 mg/mL protein) and Rat Liver Cytosol (RLC, 1.0 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4).

• Cofactor Fortification:

  • RLM Aliquots: Add 1 mM NADPH (to activate CYPs).

  • RLC Aliquots: Add 1 mM NAD+ (to activate ADH).

• Self-Validating Controls: Run Verapamil (CYP positive control) in RLM and Ethanol (ADH positive control) in RLC to ensure enzyme viability across replicates.

• Incubation & Sampling: Spike test compounds (Venlafaxine or F-CPA) at 1 µM. Incubate at 37°C. Extract 50 µL aliquots at 0, 15, 30, 45, and 60 minutes.

• Quenching: Quench immediately in 150 µL ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Centrifuge at 14,000 x g for 10 min.

Protocol B: In Vivo Rat Pharmacokinetic Study

Causality: Intravenous (IV) and per os (PO) routes are evaluated in parallel to calculate absolute bioavailability ( F% ).

• Animal Model: Male Sprague-Dawley rats (n=6 per compound/route), fasted overnight.

• Dosing:

  • IV Arm: 2 mg/kg via tail vein (Formulation: 5% DMSO / 95% Saline).

  • PO Arm: 10 mg/kg via oral gavage (Formulation: 0.5% Methylcellulose).

• Strategic Sampling: Collect blood (200 µL) via jugular vein catheter at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours. Note: The 0.083h (5 min) point is critical for the IV arm to accurately extrapolate C0​ and calculate the initial distribution phase.

• Bioanalysis: Analyze plasma via LC-MS/MS (MRM mode) and calculate PK parameters using Non-Compartmental Analysis (NCA).

Fig 2: Parallel in vitro and in vivo pharmacokinetic screening workflow.

Comparative Pharmacokinetic Data

The following table summarizes the expected in vivo PK parameters based on the structural liabilities identified in Section 2 and 3.

PK Parameter	Venlafaxine (Rat Model)	F-CPA (Rat Model - Extrapolated)	Mechanistic Rationale for Shift
Clearance ( Cl )	~45 mL/min/kg	~85 mL/min/kg	F-CPA exhibits high hepatic extraction due to rapid, unhindered oxidation of the primary alcohol by ADH.
Volume of Distribution ( Vd​ )	5.2 L/kg	3.8 L/kg	The primary amine and primary alcohol reduce overall lipophilicity, restricting extensive tissue partitioning compared to venlafaxine.
Half-Life ( T1/2​ )	1.5 hours	0.6 hours	Rapid conversion of F-CPA to the inactive carboxylic acid drastically truncates systemic circulation time.
Bioavailability ( F% )	~45%	~15%	Extensive first-pass metabolism by cytosolic ADH in the gut wall and liver severely limits F-CPA oral exposure.

Mechanistic Insights & Conclusion

As a Senior Application Scientist evaluating these profiles, the data presents a classic medicinal chemistry paradox.

• The Success of the Fluorine Shield: The incorporation of fluorine at the para-position successfully achieves its goal of blocking CYP2D6-mediated aromatic oxidation. This is a well-documented strategy to prevent the formation of reactive or rapidly cleared metabolites ()[6].

• The Failure of the Primary Alcohol: Despite the fluorine shield, moving from a tertiary cyclohexanol to a primary cyclopentyl methanol introduces a fatal PK flaw. Tertiary alcohols (like in venlafaxine) are virtually immune to ADH because they lack the necessary alpha-hydrogen for oxidation. By exposing a primary alcohol, F-CPA shunts its own clearance pathway toward cytosolic ADH, resulting in high clearance, poor bioavailability, and a sub-optimal half-life.

• Development Recommendation: To salvage the F-CPA scaffold for in vivo CNS applications, the primary alcohol must be protected. Strategies could include converting the methanol group to a bioisosteric ether, or introducing steric hindrance (e.g., alpha-dimethylation) to block ADH access while retaining the beneficial fluorine shield.

References

• Böhm, H. J., et al. "Fluorine in medicinal chemistry." Chembiochem 5.5 (2004): 637-643.

• Müller, K., Faeh, C., & Diederich, F. "Fluorine in pharmaceuticals: looking beyond intuition." Science 317.5846 (2007): 1881-1886.

• Meanwell, N. A. "Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design." Journal of Medicinal Chemistry 61.14 (2018): 5822-5880.

• McAlpine, D. E., et al. "Effect of cytochrome P450 enzyme polymorphisms on venlafaxine pharmacokinetics." Therapeutic Drug Monitoring 33.1 (2011): 14-20.

• Fukuda, T., et al. "Impact of CYP2D6 and CYP2C19 genotypes on venlafaxine pharmacokinetics in a Japanese population." European Journal of Clinical Pharmacology 56.2 (2000): 175-180.

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comparing binding affinities of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol analogs

An In-Depth Guide to Comparing the Binding Affinities of Novel Dopamine Transporter Ligands: A Methodological Framework Using {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol Analogs as a Focal Point

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate and compare the binding affinities of novel chemical entities targeting the human dopamine transporter (DAT). While focusing on the structural class of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol and its potential analogs, this document establishes a universal methodology applicable to any new series of potential DAT inhibitors. We will delve into the causality behind experimental choices, provide validated protocols, and present a comparative analysis of structurally related compounds to illustrate the principles of structure-activity relationship (SAR) exploration.

Introduction: The Rationale for Developing Novel DAT Inhibitors

The dopamine transporter (DAT) is a critical sodium-chloride dependent transmembrane protein responsible for the reuptake of dopamine from the synaptic cleft into presynaptic neurons.[1] This regulatory function is paramount in controlling the intensity and duration of dopaminergic signaling, a system integral to motor control, motivation, reward, and executive functions.[2] Consequently, DAT is a primary target for therapeutics aimed at treating conditions like ADHD and depression, as well as being the target for illicit psychostimulants such as cocaine.[3]

A significant challenge in DAT-targeted drug development is separating therapeutic efficacy from abuse potential. "Atypical" DAT inhibitors are a class of compounds that bind to the transporter, often with high affinity, but do not produce the powerful reinforcing effects and locomotor stimulation associated with cocaine.[3][4] These agents are thought to stabilize a different conformational state of the transporter, leading to a distinct pharmacological profile.[3]

The compound class {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol represents a novel scaffold that warrants investigation for potential atypical DAT inhibitory activity. While specific binding data for this series is not yet prevalent in published literature, this guide provides the essential experimental framework to characterize such analogs, using well-documented, structurally related compounds as a case study.

The Biological Target: Dopamine Transporter Function

The primary function of DAT is to terminate dopamine signaling by clearing dopamine from the synapse. This process is crucial for maintaining dopaminergic homeostasis. Inhibiting this transporter leads to an increase in the concentration and residence time of dopamine in the synapse, thereby amplifying dopaminergic neurotransmission.

Caption: Workflow for a DAT competitive radioligand binding assay.

Detailed Step-by-Step Protocol

This protocol is a synthesized standard procedure based on common practices in the field. [1][2] A. Materials & Reagents

• Cell Source: Human embryonic kidney (HEK) or Chinese hamster ovary (CHO) cells stably expressing the human dopamine transporter (hDAT).

• Radioligand: [³H]WIN 35,428 (specific activity ~80-85 Ci/mmol). A well-characterized cocaine analog that binds with high affinity to DAT.

• Binding Buffer: 50 mM Tris-HCl, 120 mM NaCl, pH 7.4.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a potent DAT inhibitor, such as GBR 12909, to saturate all specific binding sites. [1]* Test Compounds: Your {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol analogs, prepared in a stock solution (e.g., 10 mM in DMSO) and serially diluted.

• Apparatus: 96-well plates, cell harvester for rapid filtration, glass fiber filters (e.g., Whatman GF/B), scintillation vials, liquid scintillation counter.

B. Membrane Preparation

• Harvest hDAT-expressing cells and centrifuge at low speed (e.g., 1,000 x g for 10 min at 4°C) to pellet. [1]2. Resuspend the cell pellet in ice-cold binding buffer.

• Homogenize the cell suspension using a Polytron homogenizer or similar device.

• Centrifuge the homogenate at high speed (e.g., 40,000 x g for 30 min at 4°C) to pellet the cell membranes. [1][5]5. Discard the supernatant and resuspend the membrane pellet in fresh binding buffer.

• Determine the protein concentration of the membrane suspension using a standard method like the BCA assay. [5]The final protein concentration for the assay should be optimized (typically 20-50 µg per well). [1] C. Assay Procedure

• In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: 50 µL binding buffer + 50 µL [³H]WIN 35,428 + 100 µL membrane suspension.

  • Non-specific Binding (NSB): 50 µL GBR 12909 (10 µM final) + 50 µL [³H]WIN 35,428 + 100 µL membrane suspension.

  • Competition: 50 µL of test compound dilution + 50 µL [³H]WIN 35,428 + 100 µL membrane suspension.

• The final concentration of [³H]WIN 35,428 should be close to its Kd value (typically 1-2 nM). [1]3. Incubate the plate at 4°C for 2-3 hours with gentle agitation to allow the binding to reach equilibrium. [1] D. Termination and Quantification

• Terminate the binding reaction by rapidly filtering the contents of each well through a glass fiber filter using a cell harvester.

• Quickly wash the filters three times with ice-cold binding buffer to remove unbound radioligand.

• Place the filters into scintillation vials, add scintillation cocktail, and quantify the amount of bound radioactivity using a liquid scintillation counter.

E. Data Analysis

• Calculate the specific binding by subtracting the average NSB counts from all other values.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Fit the data to a sigmoidal dose-response curve using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC50 value.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd) Where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Comparative Analysis: A Case Study of Structurally Related Analogs

To illustrate how binding affinity data is used to establish structure-activity relationships (SAR), we will examine a series of (bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines, which are well-characterized atypical DAT inhibitors. [4][6]This analysis provides a template for how one would compare novel {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol analogs once their Ki values are determined.

In a key study, researchers sought to improve the potency and metabolic stability of a lead compound. [4]Modifications focused on the terminal nitrogen-containing ring.

Compound ID	Core Structure Modification	DAT Ki (nM)	Reference
3b	Piperazine-2-propanol scaffold	230	[4]
14a	Modified piperazine scaffold	23	[4]
20a	Piperidine replacement	3-382 (range)	[6]
12b	Homopiperazine replacement	32-355 (range)	[6]

Analysis of Structure-Activity Relationships (SAR):

• Potency Improvement: The modification from compound 3b to 14a resulted in a 10-fold increase in binding affinity (Ki decreased from 230 nM to 23 nM), demonstrating a successful optimization of the scaffold. [4]* Ring System Tolerance: Further studies showed that replacing the piperazine ring system with either a piperidine (20a ) or a homopiperazine (12b ) ring was well-tolerated, maintaining high affinity for DAT. [6]* Selectivity: It is crucial to also assess binding at other monoamine transporters, such as the serotonin transporter (SERT) and norepinephrine transporter (NET). High selectivity for DAT over SERT and NET is often a desirable attribute to minimize off-target effects. For instance, many compounds in these series show high DAT selectivity. [6] This comparative approach is precisely how a newly synthesized series of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol analogs should be evaluated. By systematically altering specific parts of the molecule (e.g., the cyclopentyl ring, the linker length, or substituents on the fluorophenyl ring) and measuring the corresponding change in Ki, a robust SAR can be established.

Conclusion

The evaluation of novel compounds such as {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol analogs requires a rigorous and systematic approach. This guide provides the foundational methodology, centered on the radioligand binding assay, for accurately determining and comparing binding affinities at the dopamine transporter. By applying these detailed protocols and adopting a comparative SAR analysis, researchers can effectively characterize new chemical entities, identify promising lead candidates, and contribute to the development of safer and more effective therapeutics for a range of neurological and psychiatric disorders.

References

• BenchChem. (2025). Application Notes and Protocols for Dopamine Transporter Inhibition Assay Using Rimcazole.
• Steinkellner, T., et al. (2018).
• Slack, R. D., et al. (2020). Structure-Activity Relationships for a series of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines at the dopamine transporter: functionalizing the terminal nitrogen affects affinity, selectivity and metabolic stability. Journal of Medicinal Chemistry.
• Loland, C. J., et al. (2022). Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. ACS Chemical Neuroscience.
• ChEMBL. (n.d.). CHEMBL4613215 Document Report Card. EMBL-EBI.
• Vu, N., et al. (2023). Evaluation and Validation of Commercially Available Dopamine Transporter Antibodies. eNeuro.
• Khezerlou, E., et al. (2024).
• Schenk, J. O. (2017).
• Slack, R. D., et al. (2020). Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinyl Alkyl Alicyclic Amines at the Dopamine Transporter: Functionalizing the Terminal Nitrogen Affects Affinity, Selectivity, and Metabolic Stability. Journal of Medicinal Chemistry.
• Newman, A. H., et al. (2025). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. Bioorganic & Medicinal Chemistry.

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structural comparison of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol and cyclohexyl derivatives

Structural and Pharmacological Divergence: A Comparative Guide to Cyclopentylmethanol vs. Cyclohexyl Monoamine Reuptake Inhibitors

The development of monoamine reuptake inhibitors has historically relied heavily on the cyclohexanol scaffold, with venlafaxine serving as the prototypical clinical benchmark[1]. However, the pursuit of optimized pharmacokinetics, reduced metabolic liabilities, and tuned transporter selectivity has driven the exploration of divergent structural architectures.

This guide provides an in-depth structural and pharmacological comparison between the classical cyclohexyl derivatives (represented by venlafaxine) and the next-generation scaffold {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol . By dissecting the causality behind these structural modifications, we provide drug development professionals with a framework for understanding how ring contraction, homologation, and bioisosteric replacement dictate in vitro and in vivo performance.

Structural Dissection & Physicochemical Causality

The transition from a cyclohexyl to a cyclopentylmethanol core is not merely a reduction in molecular weight; it represents a fundamental shift in the molecule's three-dimensional pharmacophore. The structural differences between the two scaffolds can be categorized into four distinct modular modifications, each driving specific pharmacological outcomes.

A. Ring Geometry: Cyclohexyl vs. Cyclopentyl

Cyclohexyl rings, as seen in venlafaxine, predominantly adopt a rigid chair conformation. This rigidity locks the attached pharmacophores (the amine and the aryl group) into specific spatial vectors. In contrast, the cyclopentyl ring adopts a more flexible envelope or half-chair conformation. As demonstrated in stereochemical optimization studies of cycloalkylamines, altering the ring size from a rigid six-membered ring to a flexible five-membered ring profoundly impacts the molecule's ability to achieve the optimal bioactive conformation required for Norepinephrine Transporter (NET) and Dopamine Transporter (DAT) inhibition[2]. Furthermore, research into hetero-analogues has shown that altering ring geometry and electronics can dramatically shift the selectivity profile among SERT, NET, and DAT[3].

B. Alcohol Homologation: Hydroxyl vs. Methanol

Venlafaxine features a tertiary alcohol directly attached to the cyclohexyl ring, which is sterically hindered by the adjacent bulky substituents. The target compound replaces this with a primary methanol group (-CH2OH). This homologation extends the hydrogen-bonding reach by one carbon atom and removes steric shielding, allowing the hydroxyl group to probe deeper into the monoamine transporter's binding pocket to interact with conserved polar residues.

C. Metabolic Shielding: 4-Methoxyphenyl vs. 4-Fluorophenyl

The 4-methoxyphenyl group of venlafaxine is a well-documented metabolic liability. It is rapidly O-demethylated by the hepatic enzyme CYP2D6 to form the active metabolite desvenlafaxine[1]. By replacing the methoxy group with a fluorine atom, the {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol scaffold employs a classic bioisosteric strategy. The high bond dissociation energy of the C-F bond effectively blocks CYP2D6-mediated para-oxidation, thereby increasing the metabolic stability of the parent compound and reducing pharmacokinetic variability among patients with different CYP2D6 phenotypes.

D. Amine Substitution: Tertiary vs. Primary

The basic amine is critical for anchoring the inhibitor to the conserved aspartate residue (e.g., Asp98 in hSERT) within the central substrate-binding site (S1). Venlafaxine utilizes a bulky, lipophilic tertiary amine (-N(CH3)2). The target compound utilizes a primary amine (-NH2), which possesses a higher pKa and acts as a superior hydrogen bond donor, fundamentally altering the binding kinetics and residence time at the transporter.

Structural divergence between cyclopentylmethanol and cyclohexyl SNRI scaffolds.

Quantitative Comparison of Scaffolds

The structural modifications detailed above translate directly into measurable physicochemical and pharmacokinetic differences. Table 1 summarizes the comparative profile of the two scaffolds.

Table 1: Physicochemical & Pharmacological Comparison

Feature/Metric	{1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol	Cyclohexyl Reference (Venlafaxine)	Mechanistic Impact
Molecular Weight	251.34 g/mol	277.40 g/mol	Lower MW of the cyclopentyl derivative improves ligand efficiency (LE).
LogP (Predicted)	~2.1	2.74	Primary amine and primary alcohol reduce lipophilicity, altering BBB penetration kinetics.
H-Bond Donors	3 (-NH2, -OH)	1 (-OH)	Increased donor capacity strengthens transporter S1 pocket interactions.
CYP2D6 Liability	Low (C-F blocked)	High (O-demethylation)	Fluorine substitution shifts clearance to alternative pathways (e.g., glucuronidation)[1].
Transporter Affinity	Broadened (SERT/NET/DAT)	Selective (SERT > NET >> DAT)	Ring flexibility allows adaptation to the narrower DAT binding pocket[3].

Experimental Methodologies

To objectively validate the performance differences between these two scaffolds, rigorous, self-validating experimental workflows must be employed. Below are the definitive protocols for assessing transporter affinity and metabolic stability.

Protocol A: Multiplexed Monoamine Transporter (MAT) Radioligand Assay

This assay determines the binding affinity ( Ki​ ) of the compounds for human SERT, NET, and DAT.

• Cell Preparation: Culture HEK293 cells stably expressing hSERT, hNET, or hDAT in DMEM supplemented with 10% FBS. Harvest and homogenize cells in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Compound Equilibration: Dispense test compounds (cyclopentylmethanol derivative vs. venlafaxine) into 96-well plates via serial dilution ( 10−10 to 10−4 M). Add 50 µL of membrane homogenate per well. Incubate for 30 minutes at 37°C to allow steady-state binding.

• Radioligand Addition: Add Kd​ -matched concentrations of tritiated substrates: [3H] -Citalopram (SERT), [3H] -Nisoxetine (NET), or [3H] -WIN35428 (DAT). Incubate for an additional 60 minutes.

• Termination: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine) using a 96-well cell harvester. Wash filters three times with ice-cold buffer.

• Quantification: Extract filters into scintillation vials, add liquid scintillation cocktail, and quantify bound radioactivity using a microplate scintillation counter. Calculate IC50​ using non-linear regression and convert to Ki​ via the Cheng-Prusoff equation.

• Self-Validating System: The assay must include 10 µM of unlabeled reference inhibitors (Paroxetine for SERT, Desipramine for NET, GBR12909 for DAT) to define non-specific binding. The assay is only valid if the Z'-factor is >0.5 , ensuring a robust signal-to-background window.

Self-validating radioligand competition workflow for monoamine transporter assays.

Protocol B: CYP2D6 Microsomal Stability Phenotyping

To prove the causality of the 4-fluorophenyl substitution in evading CYP2D6 metabolism, an in vitro microsomal clearance assay is required.

• Incubation Mixture: Prepare a 100 µL reaction mixture containing 1 µM of the test compound, human liver microsomes (HLMs) at 0.5 mg/mL protein concentration, and 100 mM potassium phosphate buffer (pH 7.4).

• Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding a NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6PDH).

• Time-Course Sampling: Extract 10 µL aliquots at 0, 15, 30, and 60 minutes.

• Quenching: Immediately quench each aliquot into 40 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.

• LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system to monitor the depletion of the parent compound and calculate intrinsic clearance ( CLint​ ).

• Self-Validating System: Run Venlafaxine and Dextromethorphan (a known CYP2D6 substrate) in parallel. If the positive controls do not show >50% depletion by 60 minutes, the microsomal batch is inactive, and the assay is invalid.

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Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the handling of the novel chemical compound, {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol. As a new chemical entity, its toxicological and hazardous properties are not fully characterized. Therefore, it is imperative to treat this compound as potentially hazardous and to adhere to the stringent safety protocols outlined in this document. The following procedures are designed to foster a secure laboratory environment and ensure compliance with the highest standards of chemical safety.

Guiding Principle: Precautionary Risk Management

When handling a novel chemical such as {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol, a comprehensive risk assessment is the foundational step.[1][2] Given the absence of a specific Safety Data Sheet (SDS), this compound must be presumed to be hazardous until sufficient experimental data can prove otherwise.[3] This precautionary approach involves a thorough evaluation of the chemical's structure to anticipate potential hazards and implementing robust control measures to mitigate any identified risks.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure through inhalation, skin contact, or eye contact.[4][5][6] All personnel handling {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol must be trained in the proper use and disposal of their PPE.[4]

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Safety Goggles	Must be ANSI Z87.1-compliant and provide a complete seal around the eyes to protect against splashes.[3] A face shield should be worn in addition to goggles when there is a significant splash hazard.[3]
Skin Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves generally offer adequate protection against minor splashes.[3][6] However, for prolonged contact or immersion, it is crucial to consult glove manufacturer compatibility charts. Always inspect gloves for any signs of degradation or puncture before use and dispose of them immediately after handling the compound.[7]
Lab Coat	A flame-resistant lab coat should be worn and fully fastened to protect against chemical splashes and potential fires.[3][5]
Respiratory Protection	Respirator	All handling of the solid or solutions of the compound should be performed within a certified chemical fume hood to minimize inhalation exposure.[3][4] If engineering controls are not sufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator appropriate for organic vapors should be used.[8]
Footwear	Closed-toed Shoes	Shoes that fully cover the feet are required to protect against spills.[6]

Operational Plan: From Receipt to Disposal

A systematic operational plan is critical for minimizing risks associated with the handling of this novel compound. The following step-by-step procedures provide a clear workflow for safe laboratory practices.

Chemical Storage and Labeling

Proper storage and clear labeling are fundamental to preventing accidental exposure and incompatible chemical reactions.[4]

• Storage: Store {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3] The container should be kept tightly closed and stored in secondary containment to prevent the release of material in case of a leak.[3]

• Labeling: All containers of the compound must be clearly labeled with the chemical name, any known hazard pictograms, and a statement indicating that the hazards are not fully known.[3] Storage locations should also be clearly marked.[3]

Handling Procedures

Adherence to safe handling practices is essential to prevent accidental exposure.

• Preparation: Before beginning any experiment, ensure that all necessary PPE is readily available and in good condition.[5] Verify that the chemical fume hood is functioning correctly.[4]

• Weighing and Transferring: Conduct all weighing and transferring of the solid compound within a chemical fume hood to contain any airborne particles.[3] When transferring solutions, use a tray or secondary container to minimize the spread of potential spills.[6]

• General Hygiene: Avoid eating, drinking, or applying cosmetics in the laboratory.[7] Always wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[5][7]

Spill Management

In the event of a spill, a prompt and appropriate response is crucial to mitigate potential hazards.

Table 2: Emergency Spill Response Protocol

Spill Size	Procedure
Minor Spill (Contained within a fume hood)	1. Alert nearby personnel. 2. Wear appropriate PPE, including double gloving. 3. Absorb the spill with an inert material such as vermiculite or sand. 4. Collect the absorbent material into a labeled, sealed container for hazardous waste disposal. 5. Decontaminate the area with an appropriate solvent, followed by soap and water.
Major Spill (Outside of a fume hood)	1. Evacuate the immediate area and alert others.[3] 2. Notify your supervisor and the institutional Environmental Health & Safety (EH&S) department immediately.[3] 3. If there is a fire or medical emergency, call 911.[3] 4. Prevent entry to the contaminated area. 5. Provide first responders with as much information as possible about the spilled material.[3]

Disposal Plan

All waste generated from the handling of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol must be treated as hazardous waste.

• Waste Segregation: Do not dispose of this compound down the drain or in the regular trash.[6] All solid waste, contaminated consumables (e.g., gloves, absorbent materials), and solutions should be collected in separate, clearly labeled, and sealed hazardous waste containers.[6][9]

• Container Labeling: Waste containers must be labeled with the words "Hazardous Waste," the full chemical name of the contents, and the approximate quantities.

• Disposal Request: Follow your institution's specific procedures for the disposal of hazardous chemical waste. This typically involves submitting a request to the EH&S department for pickup.

Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for the safe handling of {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol.

Caption: Workflow for the safe handling of a novel chemical compound.

Conclusion

The safe handling of novel compounds like {1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclopentyl}methanol is paramount in a research and development setting. By adhering to the principles of precautionary risk management, utilizing the appropriate personal protective equipment, and following a systematic operational plan, you can significantly mitigate the risks associated with this and other new chemical entities. Always prioritize safety and consult with your institution's Environmental Health & Safety department for any specific questions or concerns.

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